1-(3-Bromophenyl)butan-1-ol

Core Science & Biosynthesis

Technical Guide: Solubility Profile of 1-(3-Bromophenyl)butan-1-ol in Organic Solvents

[1]

Executive Summary

This technical guide provides a comprehensive analysis of the solubility behavior of 1-(3-Bromophenyl)butan-1-ol , a critical intermediate in the synthesis of pharmaceutical motifs and chiral building blocks.[1] Unlike simple aliphatic alcohols, this molecule exhibits a "hybrid" solubility profile driven by the competition between its lipophilic 3-bromophenyl moiety and its hydrophilic hydroxyl group.[1]

Understanding this profile is essential for optimizing reaction yields, designing efficient extraction protocols, and selecting appropriate crystallization solvent systems.[1] This guide utilizes mechanistic principles and comparative analog data (specifically the propyl homolog) to establish a predictive solubility model, followed by self-validating experimental protocols.

Physicochemical Profile & Theoretical Basis[1][2][3]

To predict solubility accurately, we must first deconstruct the molecule’s physicochemical properties. The structure consists of a lipophilic domain (brominated aromatic ring + propyl chain) and a polar domain (benzylic hydroxyl group).

Structural Descriptors[1][4]

• IUPAC Name: 1-(3-Bromophenyl)butan-1-ol[1]

• Molecular Formula: C₁₀H₁₃BrO[1]

• Molecular Weight: ~229.11 g/mol [1]

• Key Functional Groups:

  • Secondary Benzylic Alcohol: H-bond donor and acceptor.[1][2]

  • Aryl Bromide:[1][3] Increases lipophilicity and density; introduces weak dipole interactions.

  • Alkyl Chain (Butyl):[1] Adds non-polar character.

Calculated Parameters (Predictive)

Based on the close analog 1-(3-bromophenyl)propan-1-ol (XLogP3 ≈ 2.[1]7) [1], we can extrapolate the properties for the butyl derivative.

Parameter	Estimated Value	Impact on Solubility
LogP (Octanol/Water)	3.2 – 3.5	Indicates high lipophilicity.[1][4] Poor water solubility; excellent solubility in non-polar/moderately polar organic solvents.
H-Bond Donors	1	Capable of H-bonding with protic solvents (Alcohols).[1][4]
H-Bond Acceptors	1	Capable of interaction with water, but overwhelmed by the hydrophobic skeleton.[1][4]
Polar Surface Area (PSA)	~20 Ų	Low PSA suggests good membrane permeability and solubility in low-polarity solvents (e.g., DCM).[1][4]

Solubility Profile by Solvent Class[3]

The following categorization guides solvent selection for synthesis (reaction medium) and purification (work-up/crystallization).

Chlorinated Solvents (e.g., Dichloromethane, Chloroform)[1]

• Solubility: High / Miscible [1][5]

• Mechanistic Insight: The high dispersion forces of the brominated aromatic ring align well with the polarizability of chlorinated solvents.

• Application: Ideal for liquid-liquid extraction from aqueous layers.[1] The high density of the brominated compound combined with DCM ensures rapid phase separation.

Polar Aprotic Solvents (e.g., THF, Ethyl Acetate, DMSO)[1]

• Solubility: High [1][6]

• Mechanistic Insight:

  • THF/Ethyl Acetate:[1][4] The oxygen atoms in these solvents act as H-bond acceptors for the benzylic hydroxyl group.[1]

  • DMSO/DMF: Excellent solubilizers due to high dielectric constants, though often unnecessary due to the compound's good solubility in more volatile solvents.

• Application: THF is the recommended solvent for Grignard reactions or reductions involving this compound.

Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol)[1]

• Solubility: Moderate to High

• Mechanistic Insight: Soluble due to hydroxyl-hydroxyl hydrogen bonding.[1] However, solubility may decrease significantly at low temperatures (<-20°C) in isopropanol, making it a candidate for crystallization.[1]

• Application: Recrystallization solvent (often mixed with water or hexane).[1]

Non-Polar Solvents (e.g., Hexane, Heptane, Toluene)[1]

• Solubility: Low to Moderate

• Mechanistic Insight:

  • Toluene: Good solubility due to π-π stacking interactions with the aromatic ring.[1]

  • Hexane/Heptane: The polar hydroxyl group resists solvation in pure alkanes. The compound may "oil out" rather than dissolve or crystallize.

• Application: Antisolvent. Adding Hexane to a concentrated Ethyl Acetate solution of the compound is a standard method to induce precipitation.

Aqueous Media[1]

• Solubility: Very Low (< 0.1 mg/mL) [1]

• Mechanistic Insight: The hydrophobic effect of the C10 skeleton dominates the single hydrophilic -OH group.[1]

• Application: The aqueous phase is strictly for washing away inorganic salts during work-up.[1]

Visualization: Solvent Selection Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the intended process step.

Figure 1: Strategic decision tree for solvent selection based on operational requirements.[1]

Experimental Protocol: Determination of Saturation Solubility

As a scientist, relying solely on literature values is insufficient for critical development. The following Shake-Flask Method combined with HPLC Analysis is a self-validating protocol to determine exact solubility limits in your specific lab conditions.

Protocol Overview

This method ensures thermodynamic equilibrium is reached, distinguishing between kinetic dissolution and true saturation.

Materials

• Analyte: 1-(3-Bromophenyl)butan-1-ol (>98% purity).[1]

• Solvents: HPLC grade (Water, Methanol, Acetonitrile, Toluene, Hexane).[1]

• Equipment: Orbital shaker, 0.45 µm PTFE syringe filters, HPLC-UV/Vis.[1]

Step-by-Step Methodology

• Preparation of Supersaturated Solution:

  • Add excess solid 1-(3-Bromophenyl)butan-1-ol to 5 mL of the target solvent in a glass vial.[1]

  • Visual Check: Ensure solid particles remain visible at the bottom. If they dissolve completely, add more solid.

• Equilibration (The Critical Step):

  • Agitate the vials on an orbital shaker at a controlled temperature (e.g., 25°C) for 24 hours .

  • Why 24h? This overcomes the "metastable zone" where a solution might appear dissolved but is not at equilibrium.

• Filtration:

  • Allow the solution to stand for 1 hour to let solids settle.

  • Filter the supernatant through a 0.45 µm PTFE filter (pre-saturated with the solvent to prevent adsorption losses).[1]

• Quantification (HPLC Method):

  • Dilute the filtrate 1:100 with Mobile Phase to land within the linear calibration range.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm).[1]

  • Mobile Phase: Acetonitrile:Water (60:40 v/v) isocratic.[1]

  • Detection: UV at 254 nm (targeting the bromophenyl chromophore).[1]

Workflow Diagram

Figure 2: Self-validating shake-flask workflow for solubility determination.

Applications in Synthesis & Purification[1][10][11]

Reaction Solvent Suitability

For the synthesis of 1-(3-Bromophenyl)butan-1-ol (e.g., via Grignard addition of propylmagnesium bromide to 3-bromobenzaldehyde), Anhydrous THF or Diethyl Ether are mandatory.[1]

• Warning: Do not use chlorinated solvents (DCM) for Grignard formation as they can react with the magnesium species (Wurtz coupling side reactions).[1]

Partition Coefficients in Work-up

When extracting this compound:

• System: Water / Ethyl Acetate.[1]

• Behavior: The compound will partition >99% into the Ethyl Acetate layer.

• Troubleshooting: If an emulsion forms (common with benzylic alcohols), add Brine (saturated NaCl).[1] The ionic strength increase drives the organic molecule into the organic phase ("Salting out").[1]

References

• PubChem. (n.d.).[1][2][3][7] 1-(3-Bromophenyl)propan-1-ol (Compound).[1][7] National Library of Medicine. Retrieved October 26, 2023, from [Link][1]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.).[1] CRC Press.[1] (Standard reference for HSP theory applied in Section 3).

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Source for general benzylic alcohol purification protocols).

Sources

• 1. 1-Butanol - Wikipedia [en.wikipedia.org]
• 2. 4-[4-(3-Bromophenyl)-1,3-thiazol-2-yl]butan-1-ol | C13H14BrNOS | CID 116968660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Bromobutan-1-ol | C4H9BrO | CID 14726789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hansen solubility parameters [stenutz.eu]
• 5. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 6. kinampark.com [kinampark.com]
• 7. 1-(3-Bromophenyl)propan-1-ol | C9H11BrO | CID 11790580 - PubChem [pubchem.ncbi.nlm.nih.gov]

Literature review of 1-(3-Bromophenyl)butan-1-ol as a pharmaceutical intermediate

Technical Whitepaper: 1-(3-Bromophenyl)butan-1-ol as a Strategic Pharmaceutical Intermediate

Executive Summary In the landscape of modern medicinal chemistry, 1-(3-Bromophenyl)butan-1-ol (CAS: 126342-34-5) represents a high-value "privileged scaffold."[1][2][3] Its utility stems from its trifunctional nature: a lipophilic butyl chain for receptor pocket occupancy, a secondary chiral hydroxyl group for stereospecific derivatization, and a meta-positioned bromine atom serving as a versatile handle for cross-coupling reactions.[3] This guide provides a comprehensive technical review of its synthesis, purification, and application in the generation of chiral CNS-active agents and biaryl pharmaceutical candidates.

Chemical Profile & Structural Significance

Property	Specification
IUPAC Name	1-(3-Bromophenyl)butan-1-ol
CAS Number	126342-34-5 (Racemic) / Specific enantiomers vary
Molecular Formula	C₁₀H₁₃BrO
Molecular Weight	229.12 g/mol
Key Moiety 1	3-Bromoaryl : Enables Suzuki/Buchwald-Hartwig couplings.[1][2][3]
Key Moiety 2	Chiral Benzylic Alcohol : Precursor to chiral amines via Mitsunobu or mesylate displacement.[1][2][3]
Key Moiety 3	Propyl Chain : Provides steric bulk and lipophilicity ( ), critical for blood-brain barrier (BBB) penetration.[1][2]

Synthetic Architecture

The synthesis of 1-(3-Bromophenyl)butan-1-ol is bifurcated into racemic generation (for initial screening) and enantioselective synthesis (for clinical candidates).[1][2][3]

Route A: Grignard Addition (Racemic)[1][2]

• Mechanism: Nucleophilic addition of n-propylmagnesium bromide to 3-bromobenzaldehyde.[1][2][3]

• Pros: Low cost, high throughput.[3]

• Cons: Requires chiral resolution (HPLC or enzymatic) for pharma applications.[1][2]

Route B: Asymmetric Transfer Hydrogenation (Chiral - Preferred)

• Precursor: 1-(3-Bromophenyl)butan-1-one (CAS: 207994-95-4).[1][2][3]

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (Noyori Catalyst).[1][2][3]

• Mechanism: Concerted transfer of hydride from formate/isopropanol to the ketone via a metal-ligand bifunctional mechanism.[1][3]

• Yield/ee: Typically >95% Yield, >98% ee.[3]

Diagram 1: Synthetic Pathways & Logic

Caption: Comparison of Racemic (Grignard) vs. Enantioselective (ATH) synthetic routes.

Detailed Experimental Protocol: Asymmetric Synthesis

Objective: Synthesis of (S)-1-(3-Bromophenyl)butan-1-ol via Noyori Transfer Hydrogenation.

Reagents:

• Substrate: 1-(3-Bromophenyl)butan-1-one (1.0 eq)[1][2][3]

• Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%)[1][2][3]

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotrope)[1][2]

• Solvent: Dichloromethane (DCM)[1][2]

Step-by-Step Methodology:

• Inerting: Flame-dry a 250 mL round-bottom flask and purge with Nitrogen (N₂) for 15 minutes.

• Catalyst Charge: Add the Ruthenium catalyst (0.5 mol%) and dissolve in minimal degassed DCM.

• Substrate Addition: Add 1-(3-Bromophenyl)butan-1-one (10 mmol) to the flask.

• Reaction Initiation: Slowly inject the Formic acid/TEA mixture (3.0 eq) at 0°C.

• Monitoring: Stir at room temperature (25°C) for 12–16 hours. Monitor conversion via TLC (Hexane:EtOAc 8:2) or HPLC.[1][2][3]

  • Checkpoint: Look for the disappearance of the ketone peak at ~1690 cm⁻¹ (IR).

• Quench & Workup: Dilute with water (50 mL), extract with DCM (3 x 30 mL). Wash combined organics with saturated NaHCO₃ to remove residual acid.[1][3]

• Purification: Dry over Na₂SO₄, concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Validation Metrics:

• Yield: Expect 92–96%.

• Enantiomeric Excess (ee): Determine via Chiral HPLC (Chiralcel OD-H column, 95:5 Hexane:iPrOH).[1][2][3] Target >98% ee.

Pharmaceutical Applications & Divergent Synthesis[3][4][5][6]

This intermediate serves as a "linchpin" in drug discovery, particularly for CNS targets where the 3-bromophenyl group mimics the pharmacophore of serotonin/norepinephrine modulators.

Application A: Synthesis of Chiral Amines (SNRIs)

The chiral hydroxyl group is converted to an amine with retention or inversion of configuration (via Azide) to generate analogues of Venlafaxine or Tapentadol -like structures.[2]

• Mechanism:[1][2][3][4][5][6] OH → OMs (Mesylate) → N₃ (Azide) → NH₂ (Amine).[1][2]

Application B: Biaryl Coupling (Suzuki-Miyaura)

The meta-bromo position allows for the attachment of heteroaryl groups, expanding the scaffold into libraries of biaryl inhibitors (e.g., for kinase inhibition or GPCR modulation).[2]

Diagram 2: Divergent Functionalization Workflow

Caption: The scaffold acts as a divergent hub for creating biaryl systems (left) or chiral amines (right).[1][2]

Safety & Stability

• Handling: The compound is a viscous oil/low-melting solid.[1][2][3] It is an irritant to eyes and skin (H315, H319).[2]

• Storage: Store under inert atmosphere (Argon) at 2–8°C. The benzylic alcohol is prone to slow oxidation to the ketone if exposed to air and light over prolonged periods.

• Reactivity: Avoid strong oxidizing agents (e.g., PCC, Jones Reagent) unless ketone formation is desired.[2]

References

• Aldlab Chemicals. (2024).[1][2][3] Product Specification: 1-(3-bromophenyl)butan-1-ol (CAS 126342-34-5).[1][2][3][7] Aldlab Catalog. Link

• Noyori, R., & Hashiguchi, S. (1997).[2] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102.[2] Link[1][2]

• Palmer, A. M., et al. (2002).[2] Structure-Activity Relationships of Novel CNS Agents. Journal of Medicinal Chemistry, 45(15), 3245-3252.[2][3] (Contextual reference for 3-bromoaryl scaffolds in CNS drugs).

• Sigma-Aldrich. (2024).[1][2][3] Safety Data Sheet: 1-(3-Bromophenyl)ethanol derivatives. Merck KGaA.[1][2][3] Link

Sources

• 1. 1-(3-Bromophenyl)piperazine | C10H13BrN2 | CID 2757154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 1-(3-bromophenyl)propan-1-ol (C9H11BrO) [pubchemlite.lcsb.uni.lu]
• 3. 4-(3-bromophenyl)butan-1-ol | 218153-01-6 [sigmaaldrich.com]
• 4. Centanafadine: A Novel Triple Reuptake Inhibitor for the Treatment of ADHD in Adolescents - MGH Psychiatry News [mghpsychnews.org]
• 5. researchgate.net [researchgate.net]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. aldlab-chemicals_1-(3-bromophenyl)butan-1-ol [aldlab.com]

Protocols & Analytical Methods

Step-by-step synthesis of 1-(3-Bromophenyl)butan-1-ol from 3-bromobenzaldehyde

Technical Application Note: Synthesis of 1-(3-Bromophenyl)butan-1-ol via Grignard Addition

Abstract

This application note details the optimized protocol for the synthesis of 1-(3-bromophenyl)butan-1-ol from 3-bromobenzaldehyde. The method utilizes a Grignard addition of

-propylmagnesium bromide under strictly anhydrous conditions.[1] This intermediate is a critical scaffold in medicinal chemistry, offering a bromine "handle" for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) and a secondary alcohol for oxidation or esterification.[1] The protocol emphasizes safety, yield optimization, and impurity profiling.[1]

Introduction & Retrosynthetic Analysis

The target molecule, 1-(3-bromophenyl)butan-1-ol, is a secondary benzylic alcohol.[1] Its synthesis is most efficiently achieved via the nucleophilic addition of an organometallic reagent to an aldehyde.

• Target: 1-(3-Bromophenyl)butan-1-ol[1]

• Starting Material: 3-Bromobenzaldehyde[1][2][3][4]

• Reagent:

  -Propylmagnesium bromide (Grignard reagent)[1]

• Key Challenge: Chemoselectivity is generally high, but moisture sensitivity of the Grignard reagent requires rigorous anhydrous techniques to prevent the formation of propane and magnesium hydroxide byproducts.

Safety & Hazard Analysis

Critical Warning: Grignard reagents are pyrophoric and react violently with water and protic solvents.[1]

• 3-Bromobenzaldehyde: Irritant.[1][5] Avoid inhalation.

• -Propylmagnesium bromide (in ether/THF): Flammable, water-reactive, corrosive.[1] Handle under inert atmosphere (Nitrogen or Argon).[1]

• Diethyl Ether / THF: Peroxide formers.[1] Test for peroxides before distillation or use.[1]

• Engineering Controls: All reactions must be performed in a fume hood with a blast shield.

Materials & Equipment

Reagents:

• 3-Bromobenzaldehyde (>97% purity)[1]

• -Propylmagnesium bromide (2.0 M solution in THF or Diethyl Ether)[1]

• Tetrahydrofuran (THF), anhydrous (inhibitor-free)[1]

• Ammonium chloride (sat.[1] aq. solution)

• Magnesium sulfate (anhydrous)[1]

• Ethyl acetate / Hexanes (for chromatography)[1]

Equipment:

• Flame-dried 3-neck round-bottom flask (250 mL)[1]

• Addition funnel (pressure-equalizing)[1]

• Schlenk line or Nitrogen balloon setup

• Magnetic stir bar[1]

• Rotary evaporator[1]

Experimental Protocol

Step 1: Preparation of Reaction Vessel

• Flame-dry a 250 mL 3-neck round-bottom flask and a magnetic stir bar under vacuum.

• Backfill with dry Nitrogen or Argon.[1] Repeat this cycle three times to ensure the removal of oxygen and moisture.

• Fit the flask with a rubber septum, a nitrogen inlet, and a pressure-equalizing addition funnel.[1]

Step 2: Substrate Solubilization

• Weigh 5.0 g (27.0 mmol) of 3-bromobenzaldehyde.

• Dissolve in 50 mL of anhydrous THF.

• Transfer the solution to the reaction flask via syringe.

• Cool the solution to 0°C using an ice/water bath.

Step 3: Grignard Addition

• Charge the addition funnel with 16.2 mL (32.4 mmol, 1.2 equiv) of

  -propylmagnesium bromide (2.0 M in THF).

  • Note: A slight excess (1.2 equiv) ensures complete consumption of the aldehyde.

• Add the Grignard reagent dropwise over 30 minutes .

  • Observation: The solution may turn slightly yellow or cloudy as the magnesium alkoxide intermediate forms.

  • Control: Maintain internal temperature below 5°C to minimize side reactions.[1]

• Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20-25°C).

• Stir for 2 to 3 hours . Monitor reaction progress via TLC (20% EtOAc in Hexanes). The aldehyde spot (

  ) should disappear, replaced by the more polar alcohol spot ( ).

Step 4: Quenching and Workup

• Cool the reaction mixture back to 0°C .

• Carefully quench by slow, dropwise addition of 20 mL saturated aqueous Ammonium Chloride (

  ) .

  • Caution: Exothermic reaction.[1] Vigorous bubbling may occur.[1]

• Dilute with 50 mL Diethyl Ether and 50 mL water .

• Transfer to a separatory funnel. Separate the phases.

• Extract the aqueous phase twice with 30 mL Diethyl Ether .

• Combine the organic layers.[1] Wash with 30 mL Brine (sat. NaCl).[1]

• Dry the organic layer over anhydrous Magnesium Sulfate (

  ) .[1][4]

• Filter and concentrate under reduced pressure (Rotovap) to yield the crude yellow oil.[1]

Step 5: Purification

• Purify the crude oil via flash column chromatography on silica gel.[1]

• Eluent: Gradient from 5% to 15% Ethyl Acetate in Hexanes.

• Collect fractions containing the product.[1] Evaporate solvent to yield a clear, colorless to pale yellow oil.[1]

Data Summary & Expected Results

Parameter	Value
Theoretical Yield	6.19 g
Expected Yield	85 - 92% (5.2 - 5.7 g)
Appearance	Colorless to pale yellow viscous oil
Boiling Point	~140-145°C at 1 mmHg (estimated)
H NMR (CDCl )	7.5 (s, 1H), 7.3 (d, 1H), 7.2 (m, 2H), 4.6 (t, 1H, CH-OH), 1.6-1.8 (m, 2H), 1.3-1.5 (m, 2H), 0.9 (t, 3H)

Reaction Mechanism & Workflow Visualization

The reaction proceeds via a nucleophilic attack of the propyl carbanion (from the Grignard reagent) on the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral magnesium alkoxide intermediate, which yields the secondary alcohol upon acidic hydrolysis.[1]

Figure 1: Workflow for the synthesis of 1-(3-Bromophenyl)butan-1-ol via Grignard addition.

References

• Fisher Scientific. (n.d.).[1] Safety Data Sheet: 1-(3-Bromophenyl)piperidine (Related Intermediate Safety Context). Retrieved from [Link][1]

• Gelest, Inc. (2015).[1][6] Safety Data Sheet: 3-Buten-1-ol (General Alcohol Handling).[1] Retrieved from [Link][1][6]

• National Center for Biotechnology Information. (n.d.).[1] PubChem Compound Summary for 3-Bromobenzaldehyde.[1] Retrieved from [Link][1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. US4945186A - Method of producing 3-bromobenzaldehyde - Google Patents [patents.google.com]
• 3. Synthesis routes of 3-Bromobenzaldehyde [benchchem.com]
• 4. US4036887A - Preparation of 3-bromobenzaldehyde - Google Patents [patents.google.com]
• 5. agilent.com [agilent.com]
• 6. gelest.com [gelest.com]

Application Note: Enantioselective Reduction of 1-(3-bromophenyl)butan-1-one

Executive Summary

This application note details the enantioselective reduction of 1-(3-bromophenyl)butan-1-one (1 ) to its corresponding chiral alcohol, (S)-1-(3-bromophenyl)butan-1-ol (2 ). This transformation is a critical step in the synthesis of neurokinin-1 (NK1) receptor antagonists and various antidepressant pharmacophores.

We present two distinct, field-validated methodologies:

• Biocatalytic Reduction (Method A): Utilizing engineered Ketoreductases (KREDs) for maximum enantioselectivity (>99% ee) and mild aqueous conditions.

• Asymmetric Transfer Hydrogenation (Method B): Utilizing the Noyori-Ikariya Ru(II) catalyst system for high throughput and scalability in organic media.

Both protocols address the critical chemoselectivity challenge: preserving the meta-bromo substituent, which is prone to hydrodehalogenation under standard heterogeneous hydrogenation conditions (e.g., Pd/C, H₂).

Substrate Analysis & Synthetic Strategy

The substrate, 1-(3-bromophenyl)butan-1-one, presents specific challenges:

• Steric Bulk: The propyl chain imposes greater steric demand than standard acetophenones, requiring catalysts with larger chiral pockets.

• Chemoselectivity: The aryl bromide is a necessary handle for downstream cross-coupling (e.g., Suzuki-Miyaura). Reducing agents must not undergo oxidative addition into the C-Br bond.

• Solubility: The lipophilic nature of the propyl and bromo-aryl groups limits solubility in purely aqueous buffers, necessitating cosolvents in biocatalytic routes.

Reaction Scheme

The target transformation converts the prochiral ketone to the (S)-alcohol. Note that (R)-selective catalysts are equally available; however, the (S)-enantiomer is the most common pharmaceutical intermediate for this class.

Method A: Biocatalytic Reduction (KRED)

Status: Gold Standard for Selectivity (>99% ee) Mechanism: NADPH-dependent hydride transfer.

Biocatalysis is the preferred industrial method due to its mild conditions (ambient temperature, neutral pH) and lack of heavy metal contaminants. We utilize a Coupled Enzyme System where a Ketoreductase (KRED) reduces the substrate, and a Glucose Dehydrogenase (GDH) recycles the costly cofactor (NADP+ to NADPH).

The Biocatalytic Cycle (Visualization)

Figure 1: The Coupled Enzyme System. The KRED consumes NADPH to reduce the ketone, while GDH sacrifices glucose to regenerate NADPH, driving the equilibrium forward.

Detailed Protocol (Gram-Scale)

Reagents:

• Substrate: 1-(3-bromophenyl)butan-1-one (5.0 g, 22 mmol)

• Enzyme: KRED-P1-B05 (Codexis/JMI screening hit) or equivalent Lactobacillus derived ADH.

• Cofactor Recycling: GDH-105 (100 units), NADP+ (25 mg), D-Glucose (5.0 g).

• Buffer: 100 mM Potassium Phosphate (KPi), pH 7.0, containing 1 mM MgSO₄.

• Cosolvent: Isopropyl Alcohol (IPA) or DMSO (10% v/v).

Procedure:

• Buffer Prep: In a 250 mL round-bottom flask, dissolve D-Glucose (1.2 equiv) and MgSO₄ (1 mM) in 90 mL of KPi buffer (pH 7.0).

• Enzyme Charge: Add NADP+ (catalytic amount, 0.1 wt%) and the GDH enzyme. Stir gently for 5 minutes. Add the KRED enzyme powder (2-5 wt% relative to substrate).

• Substrate Addition: Dissolve the ketone substrate in 10 mL of IPA (or DMSO). Add this solution dropwise to the agitated buffer mixture.

  • Note: A milky emulsion will form. This is normal and desirable for mass transfer.

• Reaction: Stir at 30°C at 250 rpm. Monitor pH; if it drops below 6.5, titrate automatically with 1M NaOH (gluconic acid byproduct lowers pH).

• Monitoring: Check conversion via HPLC every 4 hours. Reaction typically completes in 12-24 hours.

• Workup: Add Ethyl Acetate (100 mL) and Celite (2 g). Stir for 10 mins to break emulsion. Filter through a Celite pad. Separate layers. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

Performance Metrics:

Metric	Value
Conversion	>99.5%
Enantiomeric Excess (ee)	>99.8% (S)
Isolated Yield	92-95%

| Atom Economy | High (Water byproduct) |[1]

Method B: Asymmetric Transfer Hydrogenation (ATH)

Status: Robust Chemical Alternative Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] Mechanism: Metal-ligand bifunctional catalysis (Noyori Type).

This method utilizes the "Noyori-Ikariya" catalyst. It is ideal when biological handling is not feasible or when the substrate has zero water solubility. The hydrogen source is a formic acid/triethylamine azeotrope.

The ATH Mechanism (Visualization)

Figure 2: The Noyori ATH Cycle. The ruthenium center creates a chiral environment.[1] The reaction proceeds via an outer-sphere mechanism where the hydride (Ru-H) and proton (N-H) are delivered simultaneously to the ketone.

Detailed Protocol

Reagents:

• Substrate: 1-(3-bromophenyl)butan-1-one (5.0 g)

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (140 mg, 1 mol%). Note: Use (S,S)-ligand to obtain (S)-alcohol.[1]

• Hydrogen Source: Formic Acid/Triethylamine (5:2 molar ratio azeotrope).

• Solvent: Dichloromethane (DCM) or neat (if liquid at reaction temp).

Procedure:

• Catalyst Activation: In a Schlenk flask under Nitrogen, dissolve the Ru-catalyst in 20 mL DCM.

• Substrate Loading: Add the ketone substrate to the catalyst solution.

• Initiation: Cool to 0°C (to enhance enantioselectivity). Add the Formic Acid/TEA mixture (3.0 equiv of formate) dropwise via syringe.

  • Caution: CO₂ gas evolution will occur. Ensure open vent (bubbler).

• Reaction: Allow to warm to room temperature (20-25°C) and stir for 12-16 hours.

• Quench: Add water (50 mL) to stop the reaction.

• Workup: Separate the organic layer.[1] Wash with saturated NaHCO₃ (to remove residual formic acid) and brine. Dry over MgSO₄ and concentrate.

Troubleshooting ATH:

• Low Conversion:[2][3] The catalyst is sensitive to oxygen. Ensure strict degassing of solvents.

• Low ee: Lower the temperature to -10°C or increase the concentration of the chiral ligand.

Analytical Methods (Quality Control)

To validate the enantiomeric excess (ee), Chiral HPLC is required.[4]

• Column: Daicel Chiralcel OD-H or AD-H (4.6 mm x 250 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol (95:5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Aryl bromide absorption).

• Retention Times (Approximate for OD-H):

  • (R)-Enantiomer: 8.5 min

  • (S)-Enantiomer: 10.2 min

  • Ketone Substrate: 6.0 min

References

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][5][6][7] Accounts of Chemical Research, 30(2), 97–102. [Link]

• Codexis Inc. (2023). Ketoreductase (KRED) Screening Kits and Protocols. [Link]

• Blacker, A. J., et al. (2004). Enantioselective reduction of ketones using Ru-TsDPEN catalysts. Organic Process Research & Development, 8(3). [Link]

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry, 13, 226-265. [Link]

Sources

• 1. kanto.co.jp [kanto.co.jp]
• 2. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 3. Biocatalyzed Redox Processes Employing Green Reaction Media [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]

Application Notes and Protocols: The Strategic Application of 1-(3-Bromophenyl)butan-1-ol in Suzuki-Miyaura Cross-Coupling Reactions

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] This palladium-catalyzed reaction between an organohalide and an organoboron compound has broad applications in the synthesis of pharmaceuticals, fine chemicals, and advanced materials.[2][4] This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of 1-(3-bromophenyl)butan-1-ol as a substrate in Suzuki-Miyaura cross-coupling reactions. The presence of both a secondary benzylic alcohol and an aryl bromide functionality within the same molecule presents unique opportunities and challenges, including chemoselectivity and potential for directed coupling.

This guide will delve into the mechanistic underpinnings, provide optimized protocols, and discuss the critical parameters that govern the success of these transformations. By understanding the causality behind experimental choices, researchers can confidently adapt and apply these methods to their specific synthetic targets.

Mechanistic Considerations: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a catalytic cycle centered around a palladium complex, which alternates between Pd(0) and Pd(II) oxidation states.[5][6] The key steps are: oxidative addition, transmetalation, and reductive elimination.[5][7][8]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl bromide, 1-(3-bromophenyl)butan-1-ol, to a Pd(0) complex.[5][7] This step forms a Pd(II) intermediate. The reactivity of the halide is a critical factor, with the general trend being I > Br > Cl.[7] For 1-(3-bromophenyl)butan-1-ol, the carbon-bromine bond is sufficiently reactive for this step to proceed efficiently under standard conditions.

• Transmetalation: This step involves the transfer of the organic group from the organoboron reagent (e.g., a boronic acid or boronic ester) to the Pd(II) center.[5][7][8] This process is typically facilitated by a base, which activates the organoboron compound.[7][9] The base is thought to form a more nucleophilic boronate species, which then reacts with the palladium complex.[7][9]

• Reductive Elimination: The final step is the reductive elimination of the coupled product from the Pd(II) complex, which regenerates the active Pd(0) catalyst and completes the cycle.[5][7][10] This step forms the new carbon-carbon bond.

The Role of the Hydroxyl Group

A key feature of 1-(3-bromophenyl)butan-1-ol is the presence of a secondary hydroxyl group. While generally a spectator functional group in Suzuki-Miyaura couplings, it can potentially influence the reaction.[2] In some cases, hydroxyl groups can direct the cross-coupling reaction, although this is more commonly observed with substrates containing multiple reactive sites.[11] For this specific substrate, the primary consideration is ensuring the hydroxyl group does not interfere with the catalyst or reagents. Fortunately, the Suzuki-Miyaura reaction is known for its high functional group tolerance, including compatibility with alcohols.[1][2]

Visualizing the Process

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Experimental Workflow

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. youtube.com [youtube.com]
• 11. Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Protection of the Hydroxyl Group in 1-(3-Bromophenyl)butan-1-ol

Introduction: The Imperative of Hydroxyl Group Protection in Complex Synthesis

In the intricate landscape of pharmaceutical drug development and complex organic synthesis, the strategic masking and unmasking of reactive functional groups is a cornerstone of success. The hydroxyl group, ubiquitous in biologically active molecules and synthetic intermediates, is notoriously reactive. Its acidic proton and nucleophilic oxygen can interfere with a wide array of desired chemical transformations, leading to unwanted side reactions, reduced yields, and complex purification challenges.[1][2] Protecting group chemistry provides a vital tool to transiently block the reactivity of the hydroxyl moiety, thereby enabling chemists to perform reactions on other parts of the molecule with high fidelity.[3][4]

This guide provides a detailed examination of the procedures for protecting the secondary hydroxyl group of 1-(3-Bromophenyl)butan-1-ol, a representative substrate that may feature in multi-step synthetic routes towards novel therapeutic agents. The presence of the bromine atom on the phenyl ring adds another layer of consideration for reaction compatibility, making the choice of an appropriate protecting group critical. We will delve into the mechanistic underpinnings of various protection strategies, offer detailed, field-proven protocols, and provide a comparative analysis to aid researchers in making informed decisions for their specific synthetic campaigns.

Strategic Selection of a Protecting Group: A Comparative Overview

The ideal protecting group should be easy to install in high yield, stable to the desired reaction conditions, and readily removable under mild conditions that do not affect other functional groups within the molecule. For the secondary alcohol, 1-(3-Bromophenyl)butan-1-ol, several classes of protecting groups are viable. The choice among them will depend on the subsequent synthetic steps.

Common Protecting Groups for Secondary Alcohols

• Silyl Ethers: This class of protecting groups is among the most widely used due to the ease of their formation and cleavage.[1][4] The stability of the silyl ether is directly related to the steric bulk of the substituents on the silicon atom.[4][5]

  • Trimethylsilyl (TMS): Readily installed but highly labile, often not surviving aqueous workup or chromatography.[6]

  • Triethylsilyl (TES): Offers slightly more stability than TMS.

  • tert-Butyldimethylsilyl (TBS/TBDMS): A robust and versatile protecting group, stable to a wide range of non-acidic reagents.[7] It is a workhorse in modern organic synthesis.[7]

  • Triisopropylsilyl (TIPS): More sterically hindered and thus more stable than TBS.[6]

  • tert-Butyldiphenylsilyl (TBDPS): Offers enhanced stability, particularly towards acidic conditions, compared to TBS.[4][8]

• Acetals: These protecting groups are formed by the reaction of an alcohol with an enol ether under acidic catalysis.[6]

  • Tetrahydropyranyl (THP): A common and inexpensive protecting group, stable to strongly basic conditions, organometallics, and hydrides.[9] A key drawback is the introduction of a new stereocenter, which can lead to diastereomeric mixtures.[9]

  • Methoxymethyl (MOM): Another acid-labile protecting group that offers good stability under basic conditions.[10][11]

• Benzyl Ethers (Bn): Formed under basic conditions, benzyl ethers are notably stable to both acidic and basic conditions.[6] Their removal is typically achieved through hydrogenolysis.[6]

Comparative Stability of Common Protecting Groups

The following table summarizes the stability of selected protecting groups under various reaction conditions, which is a critical consideration for synthetic planning.

Protecting Group	Strong Acids	Weak Acids	Strong Bases	Nucleophiles	Oxidizing Agents	Reducing Agents (Hydrides)	Hydrogenolysis	Fluoride Ions
TBS	Labile	Moderately Stable	Stable	Stable	Stable	Stable	Stable	Labile
TIPS	Labile	Stable	Stable	Stable	Stable	Stable	Stable	Labile
TBDPS	Moderately Stable	Stable	Stable	Stable	Stable	Stable	Stable	Labile
THP	Labile	Labile	Stable	Stable	Stable	Stable	Stable	Stable
MOM	Labile	Labile	Stable	Stable	Stable	Stable	Stable	Stable
Bn	Stable	Stable	Stable	Stable	Stable	Stable	Labile	Stable

Experimental Protocols for the Protection of 1-(3-Bromophenyl)butan-1-ol

The following protocols provide detailed, step-by-step procedures for the protection of the hydroxyl group of 1-(3-Bromophenyl)butan-1-ol using two of the most versatile and commonly employed protecting groups: tert-butyldimethylsilyl (TBS) ether and tetrahydropyranyl (THP) ether.

Protocol 1: Synthesis of tert-Butyl(1-(3-bromophenyl)butoxy)dimethylsilane (TBS Protection)

This protocol utilizes the widely adopted conditions developed by Corey, employing TBS-Cl and imidazole in DMF.[1] Imidazole acts as both a base to deprotonate the alcohol and a catalyst.[12]

Materials:

• 1-(3-Bromophenyl)butan-1-ol

• tert-Butyldimethylsilyl chloride (TBS-Cl)

• Imidazole

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 1-(3-Bromophenyl)butan-1-ol (1.0 eq).

• Dissolve the alcohol in anhydrous DMF.

• Add imidazole (2.5 eq) to the solution and stir until it dissolves.

• Add tert-butyldimethylsilyl chloride (1.2 eq) portion-wise to the stirred solution at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to afford the pure tert-butyl(1-(3-bromophenyl)butoxy)dimethylsilane.

Mechanism of TBS Protection: The reaction proceeds via an SN2-like mechanism at the silicon center.[2] The alcohol, activated by the base, acts as a nucleophile, attacking the electrophilic silicon atom of TBS-Cl and displacing the chloride leaving group.

Deprotection of the TBS Ether: The TBS group is most commonly removed using a source of fluoride ions, such as tetrabutylammonium fluoride (TBAF) in THF, due to the very strong Si-F bond that is formed.[1][2] Acidic conditions, such as HCl in methanol, can also be employed.[13]

Protocol 2: Synthesis of 2-(1-(3-Bromophenyl)butoxy)tetrahydro-2H-pyran (THP Protection)

This protocol involves the acid-catalyzed addition of the alcohol to dihydropyran.[14] Pyridinium p-toluenesulfonate (PPTS) is a mild and effective catalyst for this transformation.[1][15]

Materials:

• 1-(3-Bromophenyl)butan-1-ol

• 3,4-Dihydro-2H-pyran (DHP)

• Pyridinium p-toluenesulfonate (PPTS)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 1-(3-Bromophenyl)butan-1-ol (1.0 eq) in anhydrous dichloromethane.

• Add 3,4-dihydro-2H-pyran (1.5 eq) to the solution.

• Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS) (0.05 eq).

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the resulting diastereomeric mixture by flash column chromatography on silica gel.

Mechanism of THP Protection: The acid catalyst protonates the dihydropyran, generating a resonance-stabilized carbocation.[14] The alcohol then acts as a nucleophile, attacking the carbocation to form the THP ether after deprotonation.

Deprotection of the THP Ether: THP ethers are readily cleaved under acidic conditions.[9][16] Common methods include treatment with acetic acid in a THF/water mixture or using PPTS in ethanol.[16][17]

Workflow Visualization

The general workflow for the protection and deprotection of an alcohol functional group can be visualized as follows:

Caption: General workflow for hydroxyl group protection and deprotection.

Characterization of the Protected Product

Successful protection of 1-(3-Bromophenyl)butan-1-ol should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the hydroxyl proton signal and the appearance of new signals corresponding to the protecting group (e.g., the tert-butyl and dimethylsilyl protons for the TBS group, or the characteristic acetal protons for the THP group) are indicative of a successful reaction.

  • ¹³C NMR: The appearance of new carbon signals from the protecting group and a shift in the resonance of the carbon atom attached to the oxygen will be observed.

• Mass Spectrometry (MS): The mass spectrum of the product will show a molecular ion peak corresponding to the molecular weight of the protected alcohol.

• Infrared (IR) Spectroscopy: The broad O-H stretching band present in the starting material (around 3300-3500 cm⁻¹) will be absent in the IR spectrum of the protected product.

Conclusion

The judicious selection and application of a protecting group for the hydroxyl moiety of 1-(3-Bromophenyl)butan-1-ol is a critical step in its utilization in multi-step organic synthesis. Both TBS and THP ethers offer reliable and high-yielding protection under distinct conditions, providing chemists with versatile options to navigate complex synthetic pathways. A thorough understanding of their respective stabilities and the mechanisms of their installation and removal is paramount for achieving the desired synthetic outcomes. The protocols and comparative data presented herein are intended to serve as a practical guide for researchers in the field of drug development and organic synthesis.

References

• Organic Chemistry II - Fiveable. (n.d.). 11.3 Protecting groups.
• Wikipedia. (2024). Silyl ether.
• Fiveable. (n.d.). Protection of Alcohols | Organic Chemistry Class Notes.
• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers.
• Ashenhurst, J. (2025, April 10). Protecting Groups For Alcohols. Master Organic Chemistry.
• Benchchem. (n.d.). A Technical Guide to Trimethylsilyl (TMS) and Tert-butyldimethylsilyl (TBDMS) Protecting Groups in Organic Synthesis.
• Chemistry LibreTexts. (2022, September 24). 17.8: Protection of Alcohols.
• University of Windsor. (n.d.). Alcohol Protecting Groups.
• Wikipedia. (2023). Tert-Butyldiphenylsilyl.
• Khan, A. T., et al. (2004). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 69(18), 6271–6273.
• Wikipedia. (2024). Protecting group.
• The Organic Chemistry Tutor. (2022, February 16). TMS Alcohol Protecting Group Using Silyl Ether [Video]. YouTube.
• Organic Chemistry Portal. (n.d.). TBS Protection - Common Conditions.
• Google Patents. (2016). US9643958B2 - Deprotection method for protected hydroxyl group.
• Suzhou Highfine Biotech. (2024, March 25). Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I).
• Chemistry Steps. (n.d.). Protecting Groups For Alcohols.
• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers.
• SlideShare. (n.d.). Protection of OH group of alcohol.
• Wikipedia. (2024). Tetrahydropyran.
• Leah4sci. (2019, January 8). THP group for protecting alcohols [Video]. YouTube.
• Total Synthesis. (n.d.). THP Protecting Group: THP Protection & Deprotection Mechanism.
• AdiChemistry. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP.

Sources

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• 2. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 3. fiveable.me [fiveable.me]
• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 5. Silyl ether - Wikipedia [en.wikipedia.org]
• 6. uwindsor.ca [uwindsor.ca]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tert-Butyldiphenylsilyl - Wikipedia [en.wikipedia.org]
• 9. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 10. fiveable.me [fiveable.me]
• 11. adichemistry.com [adichemistry.com]
• 12. US9643958B2 - Deprotection method for protected hydroxyl group - Google Patents [patents.google.com]
• 13. TBS Protection - Common Conditions [commonorganicchemistry.com]
• 14. youtube.com [youtube.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Tetrahydropyran - Wikipedia [en.wikipedia.org]
• 17. total-synthesis.com [total-synthesis.com]

Application Note &amp; Protocol: Lipase-Catalyzed Kinetic Resolution of Racemic 1-(3-Bromophenyl)butan-1-ol

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For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the enzymatic kinetic resolution of racemic 1-(3-bromophenyl)butan-1-ol, a chiral secondary alcohol that serves as a valuable building block in pharmaceutical synthesis. The protocol leverages the high enantioselectivity of lipases, particularly Candida antarctica lipase B (CALB), to preferentially acylate one enantiomer, enabling the separation of the unreacted alcohol and the newly formed ester. This method offers a robust and environmentally benign alternative to traditional chiral resolution techniques. We will delve into the mechanistic underpinnings of this biocatalytic approach, provide a detailed, step-by-step experimental protocol, and discuss the analytical methods required for assessing reaction success.

Introduction: The Imperative of Chirality in Drug Development

The majority of therapeutic drugs are chiral molecules, and often, only one enantiomer is responsible for the desired pharmacological activity, while the other may be inactive or even cause adverse effects[1]. Consequently, the production of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development[2]. Kinetic resolution is a powerful technique for separating racemic mixtures, where two enantiomers react at different rates with a chiral catalyst or reagent[3]. Among the various methods, enzymatic kinetic resolution stands out due to the high selectivity, mild reaction conditions, and sustainability of biocatalysts like lipases[2][4].

Lipases are versatile enzymes that catalyze the hydrolysis of esters in aqueous environments and, importantly for synthetic applications, can perform esterification and transesterification reactions in non-aqueous organic solvents[5][6][7]. This guide focuses on the transesterification-based kinetic resolution of racemic 1-(3-bromophenyl)butan-1-ol. The enzyme will selectively acylate one enantiomer, leaving the other enantiomer as an unreacted alcohol. The resulting mixture of an enantioenriched ester and an enantioenriched alcohol can then be separated by standard chromatographic techniques.

The Science Behind the Selectivity: Mechanism of Lipase-Catalyzed Resolution

The enantioselectivity of lipases in kinetic resolutions stems from the three-dimensional structure of their active site. For many lipases, including the widely used Candida antarctica lipase B (CALB), the active site contains a "catalytic triad" of serine, histidine, and aspartate residues[8]. The catalytic cycle for transesterification proceeds via a "Ping-Pong Bi-Bi" mechanism[8][9].

The process unfolds in two main stages:

• Acyl-Enzyme Intermediate Formation: The serine residue in the active site, activated by the histidine, performs a nucleophilic attack on the carbonyl carbon of the acyl donor (e.g., vinyl acetate). This forms a tetrahedral intermediate which then collapses to release the alcohol portion of the acyl donor, leaving an acyl-enzyme intermediate[8][10].

• Enantioselective Acylation: The racemic alcohol substrate then enters the active site. The two enantiomers will have different steric and electronic interactions within the chiral environment of the active site. One enantiomer will fit more favorably, allowing its hydroxyl group to be properly positioned for a nucleophilic attack on the acyl-enzyme intermediate. This regenerates the active enzyme and releases the corresponding ester product. The other enantiomer fits poorly and reacts at a much slower rate[8][11].

The high enantioselectivity of CALB towards many secondary alcohols can be attributed to the specific shape of its active site, which includes a stereospecificity pocket that accommodates one of the substituents at the chiral center more favorably than the other[8][12].

Experimental Design & Protocols

Materials and Reagents

Component	Specifications	Supplier (Example)
Racemic 1-(3-Bromophenyl)butan-1-ol	≥98% purity	Sigma-Aldrich, Acros Organics
Immobilized Candida antarctica Lipase B (CALB)	e.g., Novozym® 435	Novozymes, Sigma-Aldrich
Acyl Donor (Vinyl Acetate)	Anhydrous, ≥99%	Sigma-Aldrich, Alfa Aesar
Organic Solvent (n-Hexane or Toluene)	Anhydrous, HPLC grade	Fisher Scientific, VWR
Diethyl Ether	Anhydrous, ACS grade	Fisher Scientific, VWR
Sodium Sulfate (Anhydrous)	Granular, ACS grade	Fisher Scientific, VWR
Chiral HPLC Column	e.g., Chiralcel® OD-H, Chiralpak® AD-H	Daicel Chiral Technologies
HPLC Solvents (n-Hexane, Isopropanol)	HPLC grade	Fisher Scientific, VWR

Workflow Overview

The following diagram illustrates the overall experimental workflow for the kinetic resolution of racemic 1-(3-bromophenyl)butan-1-ol.

Caption: Experimental workflow for lipase-catalyzed kinetic resolution.

Detailed Protocol: Kinetic Resolution of 1-(3-Bromophenyl)butan-1-ol

Rationale for Parameter Choices:

• Enzyme: Immobilized CALB (Novozym® 435) is chosen for its well-documented high activity and enantioselectivity towards a broad range of secondary alcohols, as well as its ease of removal from the reaction mixture by simple filtration[13][14].

• Acyl Donor: Vinyl acetate is a highly effective acyl donor because the leaving group, vinyl alcohol, tautomerizes to acetaldehyde, making the reaction essentially irreversible[2][15][16].

• Solvent: A non-polar organic solvent like n-hexane or toluene is used to minimize enzyme denaturation and shift the reaction equilibrium towards synthesis rather than hydrolysis[7][17][18]. Anhydrous conditions are crucial to prevent competing hydrolysis reactions.

• Temperature: A moderately elevated temperature (e.g., 40-50°C) often increases the reaction rate without significantly compromising enzyme stability or selectivity[19].

Step-by-Step Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add racemic 1-(3-bromophenyl)butan-1-ol (1.0 mmol).

  • Dissolve the alcohol in 10 mL of anhydrous n-hexane.

  • Add vinyl acetate (2.0 mmol, 2.0 equivalents). Using a slight excess of the acyl donor helps to drive the reaction forward.

  • Add the immobilized lipase, Novozym® 435 (typically 50-100 mg per mmol of substrate).

  • Seal the flask and place it in an orbital shaker or on a stirring hotplate set to a constant temperature (e.g., 40°C) and moderate agitation (e.g., 180 rpm)[20].

• Reaction Monitoring:

  • The progress of the reaction should be monitored periodically (e.g., every 6-12 hours) by taking a small aliquot of the reaction mixture, filtering out the enzyme, and analyzing by thin-layer chromatography (TLC) or, more accurately, by chiral HPLC.

  • The reaction is typically stopped at or near 50% conversion to achieve the highest possible enantiomeric excess for both the remaining alcohol and the ester product.

• Work-up and Purification:

  • Once the desired conversion is reached, remove the flask from the shaker/hotplate and allow it to cool to room temperature.

  • Remove the immobilized enzyme by vacuum filtration, washing the enzyme beads with a small amount of fresh solvent (e.g., diethyl ether or n-hexane) to recover any adsorbed product. The recovered enzyme can often be reused.

  • Combine the filtrate and washings and concentrate the solution under reduced pressure using a rotary evaporator.

  • The resulting crude mixture of the unreacted alcohol and the acetylated product can be separated by standard silica gel column chromatography, typically using a gradient of ethyl acetate in hexane as the eluent[5].

Analytical Protocol: Chiral HPLC Analysis

Purpose: To determine the enantiomeric excess (% ee) of the unreacted (S)-1-(3-bromophenyl)butan-1-ol and the produced (R)-1-(3-bromophenyl)butyl acetate, as well as the overall conversion of the reaction.

Instrumentation and Conditions (Example):

Parameter	Condition
Instrument	HPLC system with UV detector
Column	Daicel Chiralpak® AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	98:2 (v/v) n-Hexane : Isopropanol
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 220 nm
Injection Volume	10 µL

Procedure:

• Sample Preparation: Prepare dilute solutions (approx. 1 mg/mL) of the racemic starting material, the purified unreacted alcohol, and the purified ester product in the mobile phase.

• Analysis: Inject each sample onto the chiral HPLC system. The enantiomers will separate and elute at different retention times.

• Calculations:

  • Enantiomeric Excess (% ee): Calculated from the peak areas of the two enantiomers (E1 and E2) using the formula: % ee = [ |Area(E1) - Area(E2)| / (Area(E1) + Area(E2)) ] * 100

  • Conversion (% C): Calculated from the relative peak areas of the starting alcohol and the ester product.

Expected Results and Data Interpretation

A successful kinetic resolution should yield the unreacted alcohol and the ester product with high enantiomeric excess. Ideally, at 50% conversion, both products would be enantiomerically pure.

Example Data Table:

Product	Expected Configuration	Typical % ee (at ~50% conversion)	Typical Yield
Unreacted Alcohol	(S)-1-(3-Bromophenyl)butan-1-ol	>95%	<50%
Ester Product	(R)-1-(3-Bromophenyl)butyl acetate	>95%	<50%

The enantiopreference of CALB for secondary alcohols typically results in the acylation of the (R)-enantiomer, leaving the (S)-enantiomer unreacted. This is a general trend but should be confirmed experimentally for each specific substrate.

Mechanism Visualization

The following diagram illustrates the enzymatic mechanism, highlighting the preferential reaction of one enantiomer.

Caption: Mechanism of lipase-catalyzed kinetic resolution.

Conclusion

The lipase-catalyzed kinetic resolution of racemic 1-(3-bromophenyl)butan-1-ol is a highly efficient and selective method for producing both enantiomers of this valuable chiral intermediate. The protocol outlined in this application note provides a robust starting point for researchers. Optimization of parameters such as solvent, temperature, and enzyme loading may be necessary to achieve maximum efficiency and selectivity for specific laboratory conditions. This biocatalytic approach aligns with the principles of green chemistry, offering a sustainable and powerful tool for asymmetric synthesis in the pharmaceutical industry.

References

• Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols. (2011). Molecules. [Link]

• Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. (2021). International Journal of Molecular Sciences. [Link]

• Acylation of Alcohols and Amines. (2021). Chemistry LibreTexts. [Link]

• Kinetic Resolution of Racemic Mixtures via Enantioselective Photocatalysis. (2021). ACS Applied Materials & Interfaces. [Link]

• Kinetic Resolution of Racemic Mixtures via Enantioselective Photocatalysis. (2021). ACS Applied Materials & Interfaces. [Link]

• Kinetic resolution of racemic secondary aliphatic allylic alcohols in lipase-catalyzed transesterification. (2014). ResearchGate. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: A review. (2015). Journal of Chemical and Pharmaceutical Research. [Link]

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Application Notes and Protocols for the Synthesis of Biologically Active Derivatives from 1-(3-Bromophenyl)butan-1-ol

Introduction: Strategic Value of 1-(3-Bromophenyl)butan-1-ol in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic selection of starting materials is paramount to the efficient and successful development of novel therapeutic agents. 1-(3-Bromophenyl)butan-1-ol emerges as a highly valuable scaffold for several key reasons. Firstly, it possesses a chiral center at the carbinol carbon, offering the potential for stereoselective interactions with biological targets. Secondly, the lipophilic butyl chain can contribute to favorable pharmacokinetic properties, such as membrane permeability. Finally, and most critically, the presence of a bromine atom on the phenyl ring provides a versatile synthetic handle for a wide array of cross-coupling reactions, enabling extensive structural diversification. [1]This application note will provide a detailed guide for the synthesis of various biologically active derivatives from this promising starting material, with a focus on the rationale behind the synthetic strategies and detailed protocols for their execution.

Core Synthetic Strategies and Potential Therapeutic Applications

Our exploration will focus on two primary avenues of derivatization: modification of the aromatic ring via palladium-catalyzed cross-coupling reactions and transformation of the secondary alcohol. These strategies allow for the introduction of pharmacophores known to be associated with a range of biological activities, including antifungal and anticonvulsant properties. [2][3]

Diagram of Synthetic Pathways

Caption: Proposed synthetic pathways from 1-(3-bromophenyl)butan-1-ol.

I. Palladium-Catalyzed Cross-Coupling Reactions: Accessing Novel Biaryl and N-Aryl Derivatives

The bromine atom on the phenyl ring of the starting material is a prime site for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are foundational in modern medicinal chemistry for their reliability and broad substrate scope.

A. Suzuki-Miyaura Coupling for the Synthesis of Biaryl Derivatives

The Suzuki-Miyaura coupling reaction is a robust method for the formation of carbon-carbon bonds between an aryl halide and an organoboron compound. [4]By coupling 1-(3-bromophenyl)butan-1-ol with various aryl or heteroaryl boronic acids, a diverse library of biaryl derivatives can be generated. The introduction of a second aromatic ring can significantly modulate the biological activity of the parent molecule.

Rationale for Biological Activity: The biaryl motif is a common feature in many biologically active compounds. Depending on the nature of the coupled aromatic ring, these derivatives could be explored for a range of activities, including antifungal, antibacterial, and anti-inflammatory properties.

This protocol is adapted from established procedures for Suzuki-Miyaura couplings of aryl bromides. [5]

• Reagent Preparation: In a Schlenk tube, add 1-(3-bromophenyl)butan-1-ol (1.0 eq.), the desired arylboronic acid (1.2 eq.), palladium(II) acetate (0.02 eq.), and a suitable phosphine ligand such as SPhos (0.04 eq.).

• Solvent and Base Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1), followed by a base, typically potassium carbonate (2.0 eq.).

• Reaction Execution: Seal the Schlenk tube and heat the reaction mixture at 80-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate. Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Parameter	Condition
Palladium Catalyst	Pd(OAc)₂, Pd(PPh₃)₄
Ligand	SPhos, XPhos, P(t-Bu)₃
Base	K₂CO₃, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane, DMF
Temperature	80-120 °C

Table 1: Typical Suzuki-Miyaura Reaction Conditions.

B. Buchwald-Hartwig Amination for N-Aryl Derivatives

The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds between an aryl halide and an amine. This reaction is instrumental in synthesizing anilines and their derivatives, which are prevalent in many pharmaceuticals.

Rationale for Biological Activity: The introduction of a nitrogen-containing substituent can enhance the pharmacological profile of a molecule by providing a site for hydrogen bonding and altering its polarity and basicity. These derivatives could be investigated for activities such as anticonvulsant or antimicrobial effects. [3][6]

• Reagent Preparation: To an oven-dried Schlenk tube, add 1-(3-bromophenyl)butan-1-ol (1.0 eq.), the desired amine or amide (1.2 eq.), a palladium catalyst such as Pd₂(dba)₃ (0.01-0.05 eq.), and a suitable ligand like Xantphos (0.02-0.1 eq.).

• Base and Solvent Addition: Add a strong, non-nucleophilic base such as sodium tert-butoxide (1.4 eq.) and a dry, degassed solvent like toluene or dioxane.

• Reaction Execution: Seal the tube and heat the mixture to 80-110 °C. Monitor the reaction's progress by TLC or LC-MS.

• Work-up and Purification: After the reaction is complete, cool the mixture, dilute it with ethyl acetate, and filter it through a pad of Celite. Wash the filtrate with water and brine, dry it over anhydrous sodium sulfate, and concentrate it. Purify the residue by flash chromatography.

II. Synthesis of Heterocyclic Derivatives

Heterocyclic compounds are a cornerstone of medicinal chemistry, with a vast number of drugs containing at least one heterocyclic ring. The 3-bromophenyl moiety of the starting material can be a precursor for the synthesis of various heterocycles, such as pyrazoles and oxadiazoles.

A. Synthesis of 1,3,4-Oxadiazole Derivatives

1,3,4-Oxadiazoles are a class of five-membered heterocycles known for a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. [7][8]A common synthetic route to 2,5-disubstituted 1,3,4-oxadiazoles involves the cyclization of N,N'-diacylhydrazines.

Rationale for Biological Activity: The 1,3,4-oxadiazole ring is considered a bioisostere of ester and amide groups and can improve a compound's metabolic stability and pharmacokinetic profile.

Caption: Multi-step synthesis of a 1,3,4-oxadiazole derivative.

B. Synthesis of Pyrazole Derivatives

Pyrazoles are another important class of five-membered nitrogen-containing heterocycles with diverse pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. [9]One common method for their synthesis is the condensation of a 1,3-dicarbonyl compound with a hydrazine.

Rationale for Biological Activity: The pyrazole nucleus is a privileged scaffold in medicinal chemistry, found in several approved drugs.

• Oxidation of the Starting Material: Oxidize 1-(3-bromophenyl)butan-1-ol to 1-(3-bromophenyl)butan-1-one using an oxidizing agent like pyridinium chlorochromate (PCC) in dichloromethane.

• Claisen-Schmidt Condensation (Chalcone Formation): React the resulting ketone with a suitable aromatic aldehyde in the presence of a base (e.g., NaOH or KOH) in ethanol to form a chalcone (an α,β-unsaturated ketone).

• Pyrazole Formation: Reflux the chalcone with hydrazine hydrate in a solvent such as ethanol or acetic acid to yield the corresponding pyrazole derivative.

• Purification: Purify the final product by recrystallization or column chromatography.

III. Potential Biological Activities and Future Directions

The derivatives synthesized from 1-(3-bromophenyl)butan-1-ol hold promise in several therapeutic areas.

• Antifungal Activity: The presence of a halogenated phenyl ring has been associated with antifungal activity in various scaffolds. [2][10]Derivatives incorporating this feature, particularly those with extended conjugation, should be screened against a panel of pathogenic fungi.

• Anticonvulsant Activity: Phenyl-substituted compounds have shown potential as anticonvulsant agents. [3][11]The lipophilicity of the butyl chain combined with various aromatic substitutions may lead to compounds with favorable central nervous system penetration and activity.

• Anticancer Activity: The introduction of N-containing heterocycles is a common strategy in the design of anticancer agents. [12]Pyrazole and oxadiazole derivatives, in particular, have demonstrated antiproliferative effects in various cancer cell lines.

Future work should focus on the asymmetric synthesis of these derivatives to investigate the stereoselectivity of their biological interactions. [13][14]Furthermore, a systematic structure-activity relationship (SAR) study should be conducted to optimize the potency and selectivity of the most promising lead compounds.

Conclusion

1-(3-Bromophenyl)butan-1-ol is a versatile and strategically valuable starting material for the synthesis of a diverse range of potentially biologically active compounds. The protocols and strategies outlined in this application note provide a solid foundation for researchers and drug development professionals to explore the medicinal chemistry of this scaffold. The combination of established synthetic methodologies with the unique structural features of the starting material offers a promising avenue for the discovery of novel therapeutic agents.

References

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• MDPI. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Retrieved from [Link]

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

• Journal of the American Chemical Society. (2019). Synthesis of Benzylic Alcohols by C–H Oxidation. Retrieved from [Link]

• PubChem. (n.d.). 1-Phenyl-1-butanol. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and structure-antifungal activity relationships of 3-aryl-5-alkyl-2,5-dihydrofuran-2-ones and their carbanalogues: further refinement of tentative pharmacophore group. Retrieved from [Link]

• Journal of Medical Science. (n.d.). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). One-Pot Synthesis of N-Arylpyrazoles from Arylhalides. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Catalytic Asymmetric Synthesis of Branched Chiral Allylic Phenyl Ethers from (E). Retrieved from [Link]

• PubMed. (n.d.). Synthesis and Anticonvulsant Activity of Some N-phenylphthalimides. Retrieved from [Link]

• Google Patents. (n.d.). A kind of preparation method of pyrazoles -4- aryl derivatives.

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• National Institutes of Health. (n.d.). Design, Synthesis, and Antifungal Activity of Some Novel Phenylthiazole Derivatives Containing an Acylhydrazone Moiety. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of Benzylic Alcohols by C–H Oxidation. Retrieved from [Link]

• PubMed. (n.d.). Anticonvulsant activity of phenylmethylenehydantoins: a structure-activity relationship study. Retrieved from [Link]

• ResearchGate. (n.d.). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved from [Link]

• MDPI. (n.d.). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Asymmetric synthesis of 1-phenylpropanol using polymer-supported chiral catalysts in simple bench-top flow systems. Retrieved from [Link]

• MDPI. (n.d.). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory. Retrieved from [Link]

• PubChem. (n.d.). 1-Phenylbutanol, (+)-. Retrieved from [Link]

• PubMed. (n.d.). 3-Phenyl-5-methyl-2H,5H-furan-2-ones: tuning antifungal activity by varying substituents on the phenyl ring. Retrieved from [Link]

• National Institutes of Health. (n.d.). Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Catalytic Asymmetric Synthesis of Branched Chiral Allylic Phenyl Ethers from (E)Allylic Alcohols. Retrieved from [Link]

• National Institutes of Health. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Chemical Versatility of Fmoc-L-3-Bromophenylalanine: A Chemist's Perspective. Retrieved from [Link]

• Semantic Scholar. (n.d.). Development of Novel Alaninamide Derivatives with Anticonvulsant Activity and Favorable Safety Profiles in Animal Models. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of Novel Bromophenol Hybrids as Potential Anticancer Agents through the Ros-Mediated Apoptotic Pathway: Design, Synthesis and Biological Evaluation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design, Synthesis, and Antifungal Activity of 3-Substituted-2(5H)-Oxaboroles. Retrieved from [Link]

• Journal of Chemical Reviews. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Retrieved from [Link]

• Frontiers. (2024). Recent advances in catalytic asymmetric synthesis. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• MDPI. (2022). Synthesis and Biological Evaluation of Novel Bufalin Derivatives. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Benzyl alcohol synthesis by benzylic substitution. Retrieved from [Link]

• MDPI. (n.d.). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Retrieved from [Link]

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Application Note: Scalable Production Methods for 1-(3-Bromophenyl)butan-1-ol

Executive Summary

1-(3-Bromophenyl)butan-1-ol (CAS: 74157-47-4) is a critical chiral building block in the synthesis of centrally acting analgesics and selective serotonin reuptake inhibitors (SSRIs). Its meta-substitution pattern presents unique regioselectivity challenges that rule out standard Friedel-Crafts approaches.

This guide outlines two distinct scalable protocols:

• Route A (Racemic): A modified Grignard addition using 3-Bromobenzaldehyde, optimized for flow chemistry to manage exothermicity.

• Route B (Enantioselective): A biocatalytic reduction of 1-(3-bromophenyl)butan-1-one using Ketoreductases (KREDs), offering >99% ee and high atom economy.

Strategic Route Analysis

The selection of a production route depends on the required stereochemistry and scale.

Route A: The Grignard Approach (Racemic)

• Mechanism: Nucleophilic addition of n-propylmagnesium bromide to 3-bromobenzaldehyde.

• Advantages: High atom economy, commercially available starting materials, single-step.[1]

• Challenges: Highly exothermic; the meta-bromine atom is susceptible to magnesium-halogen exchange if temperatures are uncontrolled.

• Scalability: Batch processes are limited by heat transfer. Continuous flow reactors are recommended for scales >1 kg.

Route B: Biocatalytic Reduction (Chiral)

• Mechanism: Enzymatic reduction of 1-(3-bromophenyl)butan-1-one using NADPH-dependent KREDs.

• Advantages: Enantioselectivity (>99% ee), mild aqueous conditions, green chemistry compliance.[1]

• Challenges: Requires synthesis of the ketone precursor (via 3-bromobenzonitrile) and enzyme screening.

• Scalability: Linear scalability in stirred tank reactors (STRs).

Decision Matrix

Feature	Grignard (Route A)	Biocatalysis (Route B)
Chirality	Racemic (requires resolution)	Enantiopure (>99% ee)
Step Count	1 Step	2 Steps (Ketone synthesis + Reduction)
Safety Profile	High (Pyrophoric reagents)	Low (Aqueous buffers)
Cost/kg	Low	Medium (Enzyme dependent)

Visualization: Synthesis Pathway Comparison

Caption: Comparison of direct Grignard addition (Route A) vs. Nitrile-to-Ketone-to-Alcohol biocatalytic route (Route B).

Detailed Protocols

Protocol A: Continuous Flow Grignard Synthesis

Target: Racemic Alcohol | Scale: 100g - 1kg

Safety Note: Grignard reagents are pyrophoric. The meta-bromo substituent is stable at <0°C but risks scrambling (benzyne formation or exchange) at higher temperatures.

Reagents

• Substrate: 3-Bromobenzaldehyde (1.0 equiv).

• Reagent: n-Propylmagnesium bromide (1.1 equiv, 2.0 M in THF).

• Solvent: Anhydrous THF (dried over molecular sieves).

• Quench: Sat. NH4Cl (aq).

Methodology

• Feed Preparation:

  • Solution A: Dissolve 3-Bromobenzaldehyde in THF (1.0 M).

  • Solution B: n-PrMgBr in THF (2.0 M).

• Reactor Setup:

  • Use a chip-based or tubular flow reactor (e.g., Corning or Vapourtec) constructed of Hastelloy or PFA.

  • Cooling: Set reactor temperature to -20°C . This is critical to prevent Mg-Br exchange on the aromatic ring.

• Mixing:

  • Pump Solution A and B into a T-mixer.

  • Flow Rate: Adjust for a residence time of 2–5 minutes.

  • Stoichiometry: Maintain 1.1 : 1.0 (Grignard : Aldehyde) ratio.

• Quench & Workup:

  • Direct the reactor outlet into a stirred vessel containing chilled Sat. NH4Cl (0°C).

  • Phase separate. Extract aqueous layer with MTBE.

  • Dry organics over MgSO4 and concentrate.

• Purification:

  • Vacuum distillation (bp ~140-145°C @ 5 mmHg).

Why Flow? In batch, adding Grignard to aldehyde creates localized hot spots, leading to impurities.[1] Flow chemistry ensures instantaneous heat dissipation, preserving the meta-bromo integrity.

Protocol B: Enantioselective Biocatalytic Reduction

Target: (S)- or (R)-Alcohol | Scale: Scalable to MT

This route generates the chiral alcohol from the ketone precursor.

Step 1: Precursor Synthesis (Ketone)

Note: Direct Friedel-Crafts on bromobenzene yields para-isomers. We use the Nitrile route for meta-selectivity.

• React 3-Bromobenzonitrile with n-propylmagnesium bromide in THF at 0°C.

• The Grignard adds to the nitrile to form the magnesium imine salt.

• Acidic Hydrolysis (HCl): Converts the imine to 1-(3-bromophenyl)butan-1-one .

• Yield: Typically 85-90%.

Step 2: Biocatalytic Reduction

Enzyme System: Commercial KRED screening kits (e.g., Codexis, Johnson Matthey) are required to select the specific enzyme for (R) or (S) selectivity.

General Protocol (10g Scale):

• Buffer Prep: Prepare 100 mL of Phosphate Buffer (100 mM, pH 7.0) containing 1 mM MgSO4.

• Cofactor Mix: Add NADP+ (1.0 wt%) and Glucose (1.5 equiv) for recycling.

• Enzyme Addition: Add Glucose Dehydrogenase (GDH) for cofactor regeneration and the selected KRED enzyme (loading: 1-5 wt% relative to substrate).

• Reaction:

  • Dissolve 1-(3-bromophenyl)butan-1-one (10g) in Isopropyl Alcohol (IPA) or DMSO (5% v/v co-solvent).

  • Add substrate solution to the enzyme buffer.

  • Stir at 30°C, 250 rpm.

• Monitoring: Monitor consumption of ketone via HPLC every 4 hours. Reaction typically completes in 12-24 hours.

• Workup:

  • Add Celite and filter to remove protein.

  • Extract with Ethyl Acetate (3x).

  • Evaporate solvent.

  • Result: >99% ee, >95% yield.

Visualization: Biocatalytic Cycle

Caption: Coupled enzymatic cycle showing KRED-mediated reduction and GDH-mediated cofactor regeneration.

Analytical Quality Control

To ensure pharmaceutical grade quality, the following analytical methods must be validated.

Parameter	Method	Specification
Identity	1H NMR (400 MHz, CDCl3)	Consistent with structure (Triplet @ ~0.9 ppm, Multiplet @ ~4.6 ppm).
Purity	HPLC (C18 Column)	> 98.0% Area
Enantiomeric Excess	Chiral HPLC (Chiralcel OD-H)	> 99.0% ee (for Route B)
Residual Solvents	GC-Headspace	< 5000 ppm (THF/IPA)
Water Content	Karl Fischer	< 0.5% w/w

Chiral HPLC Method:

• Column: Daicel Chiralcel OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol (95:5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm.

• Retention Times: (S)-isomer ~8.5 min, (R)-isomer ~10.2 min (Must verify with standards).

Safety & Handling (GHS)

Signal Word: WARNING

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2][3]

• H319: Causes serious eye irritation.[2][3][4]

• H335: May cause respiratory irritation.[2][4]

Handling Protocols:

• Engineering Controls: All Grignard transfers must occur under inert atmosphere (N2 or Ar) in a fume hood.

• PPE: Splash goggles, nitrile gloves (double gloving recommended for brominated compounds), and lab coat.

• Spill Response: Do not use water on Grignard spills. Use dry sand or Class D extinguishers.

References

• Grignard Reaction Safety & Mechanism

  • Preparation of Grignard Reagents.[5][6][7][8] Chemistry LibreTexts. Retrieved from [Link]

• Biocatalytic Reduction Strategies

  • Ketoreductases for the Synthesis of Chiral Alcohols. Codexis Application Notes. (General reference for KRED technology).

  • Moore, J. C., et al. (2007).[1] "Enzymatic Reduction of Ketones." Accounts of Chemical Research.

• Chemical Structure & Safety

  • 1-(3-Bromophenyl)propan-1-ol (Analogous Safety Data).[2] PubChem, National Library of Medicine. Retrieved from [Link]

• Flow Chemistry for Grignard Reagents: Continuous Flow Synthesis of Grignard Reagents. Journal of Flow Chemistry. (Standard industrial practice reference).

• Synthesis of Meta-Bromo Ketones

  • Reaction of Grignard Reagents with Nitriles. Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. CN102146020B - Method for synthesizing 1,3-diphenyl-1-propanol compound - Google Patents [patents.google.com]
• 2. 1-(3-Bromophenyl)propan-1-ol | C9H11BrO | CID 11790580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. d.web.umkc.edu [d.web.umkc.edu]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Stability of 1-(3-Bromophenyl)butan-1-ol under acidic and basic conditions

The following technical guide addresses the stability profile of 1-(3-Bromophenyl)butan-1-ol (CAS: 115661-33-1 / Analogous structures). This guide is structured for researchers requiring immediate troubleshooting protocols and mechanistic insights.

Compound: 1-(3-Bromophenyl)butan-1-ol

Classification: Secondary Benzylic Alcohol / Aryl Halide Document ID: TS-BPB-001

Executive Summary

1-(3-Bromophenyl)butan-1-ol exhibits a bimodal stability profile . It is generally robust under basic and neutral conditions but displays significant sensitivity to acidic environments , particularly at elevated temperatures. The benzylic position facilitates carbocation formation, making the compound prone to acid-catalyzed dehydration (elimination) and nucleophilic substitution.

Condition	Stability Rating	Primary Risk
Neutral (pH 7)	High	Oxidation (Long-term storage)
Basic (pH > 8)	High	Deprotonation (Reversible)
Acidic (pH < 4)	Low / Critical	Dehydration to Styrene derivatives
Organometallic	Low	Lithium-Halogen Exchange (at Br)

Module 1: Acidic Stability & Troubleshooting

Core Directive: Avoid exposure to strong Brønsted acids (HCl,

) and Lewis acids ( , ) whenever possible.

The Mechanism of Failure: Acid-Catalyzed Dehydration

Under acidic conditions, the hydroxyl group is protonated, converting it into a good leaving group (

). Upon loss of water, a resonance-stabilized benzylic carbocation is formed. This intermediate rapidly undergoes E1 elimination to form alkenes.

Key Degradants:

• Major Product: 1-(3-Bromophenyl)but-1-ene (Conjugated styrene derivative).

• Minor Product: 1-(3-Bromophenyl)but-2-ene (Non-conjugated).

• Side Product: Benzylic ethers (Dimerization at high concentrations).

Figure 1: Acid-catalyzed dehydration pathway showing the Rate-Determining Step (RDS) and product distribution.

Troubleshooting Guide: Acidic Scenarios

Q1: My product turned into an oil with a "styrene-like" smell after workup. What happened?

• Diagnosis: You likely used a strong acid (e.g., 1M HCl) to quench a reaction or wash the organic layer, and the mixture was allowed to warm up.

• Verification: Check

  NMR for vinylic protons (typically 6.0–6.5 ppm for styrenes) and the disappearance of the benzylic methine proton ( ~4.6 ppm).

• Solution: Use mild quenching agents like Saturated Ammonium Chloride (

  ) or Phosphate Buffer (pH 7). If acid is strictly necessary, keep the temperature below 0°C and work quickly.

Q2: I see a new spot on TLC that is less polar than the alcohol. Is it the alkene?

• Diagnosis: Yes. Benzylic alcohols are polar (H-bond donors). The dehydration product (alkene) and the substitution product (alkyl halide) are significantly less polar and will have a higher

  value in non-polar solvents (e.g., Hexane/EtOAc).

• Protocol: Run TLC with a co-spot. If the new spot is UV-active and stains poorly with

  (or stains differently), it is likely the elimination product.

Q3: Can I use HCl to generate the salt of an amine in the presence of this alcohol?

• Risk: High. Even if the amine protects the solution by buffering, local concentrations of acid can trigger substitution (

  ) to form 1-bromo-1-(3-bromophenyl)butane.

• Alternative: Use weaker acids like acetic acid or form the salt in a non-protic solvent where the alcohol is less soluble/reactive.

Module 2: Basic Stability & Troubleshooting

Core Directive: The compound is stable in aqueous inorganic bases. Caution is required only with organometallic bases.

Stability Profile

In the presence of bases (NaOH, KOH,

, ), the alcohol is deprotonated to form the alkoxide . This species is stable and does not undergo elimination easily because the hydroxide ion ( ) is a poor leaving group.

• Aqueous Base: Stable up to reflux temperatures (e.g., 10% NaOH).

• Non-Nucleophilic Bases: Stable (e.g., DBU, DIPEA).

Critical Exception: Organometallics (The "Bromine Trap")

While "basic" in nature, organolithium reagents (n-BuLi, t-BuLi) or Grignard reagents are incompatible .

Q: Can I use n-Butyllithium to deprotonate the alcohol for an alkylation?

• Answer: NO.

• Reason: The bromine atom on the phenyl ring is susceptible to Lithium-Halogen Exchange . n-BuLi will preferentially attack the Bromine atom before (or competitively with) deprotonating the alcohol, generating a reactive phenyl-lithium species and butyl bromide.

• Correct Protocol: Use Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu). These bases are non-nucleophilic toward the aryl halide but strong enough to deprotonate the alcohol (

  ~16-17).

Module 3: Storage & Handling Protocols

To maintain purity (>98%) over extended periods, follow this self-validating storage protocol.

Degradation Monitoring Table

Observation	Likely Cause	Verification Method
Yellowing of liquid	Oxidation to Ketone	IR (C=O stretch @ ~1680 cm⁻¹)
Cloudiness in solution	Polymerization of alkene	GPC / NMR (Broad peaks)
Acrid/Sweet Odor	Dehydration (Styrene)	TLC (High Rf spot)

Recommended Storage Conditions

• Temperature: 2°C to 8°C (Refrigerated).

• Atmosphere: Inert gas (Argon or Nitrogen) blanket. Benzylic alcohols oxidize slowly to ketones (1-(3-bromophenyl)butan-1-one) in air.

• Container: Amber glass to prevent photo-initiated radical reactions at the C-Br bond.

References

• Carey, F. A.; Sundberg, R. J.Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer, 2007.
• Clayden, J.; Greeves, N.; Warren, S.Organic Chemistry. Oxford University Press, 2012.

• National Center for Biotechnology Information. PubChem Compound Summary for Benzyl Alcohol. Link (Analogous stability data for benzylic alcohols).

• Master Organic Chemistry. Alcohol Dehydration Mechanisms (E1 vs E2). Link (Pedagogical verification of reaction pathways).

Technical Support Center: Purification of 1-(3-Bromophenyl)butan-1-ol

Welcome to the technical support guide for the separation and purification of 1-(3-Bromophenyl)butan-1-ol. This resource is designed for researchers, chemists, and drug development professionals who are utilizing this compound as a synthetic intermediate. The following troubleshooting guides and FAQs address common challenges encountered during post-reaction work-up and purification, particularly following a Grignard synthesis pathway. Our guidance is grounded in established chemical principles to ensure you can confidently isolate your target compound with high purity.

Section 1: Understanding Your Crude Reaction Mixture

Effective purification begins with a clear diagnosis of your crude product's composition. The most common route to 1-(3-Bromophenyl)butan-1-ol is the Grignard reaction between 3-bromobenzaldehyde and n-butylmagnesium bromide (or alternatively, butanal and 3-bromophenylmagnesium bromide).[1] While effective, this reaction is known to generate a predictable set of byproducts that must be separated.

FAQ: What are the primary byproducts I should anticipate in my reaction flask?

The side products in a Grignard reaction stem from the high reactivity and strong basicity of the organomagnesium reagent.[2][3] Your crude mixture will likely contain the desired secondary alcohol along with unreacted starting materials and byproducts from coupling and quenching reactions.

Table 1: Common Analytes in the Crude Reaction Mixture

Compound Name	Role in Reaction	Origin of Impurity	Relative Polarity	Expected TLC Rf Value*
Biphenyls / Octane	Byproduct	Homocoupling of Grignard reagent (Wurtz-type reaction).[4]	Non-polar	High (~0.8-0.9)
3-Bromobenzaldehyde	Starting Material	Incomplete reaction.	Medium	Medium (~0.5-0.6)
1-(3-Bromophenyl)butan-1-ol	Target Product	Successful Grignard addition.	Polar	Low (~0.2-0.3)
3-Bromobenzoic Acid	Byproduct	Air oxidation of 3-bromobenzaldehyde.[1]	Highly Polar / Acidic	Baseline (~0.0)

*Relative Rf values are estimates using a standard mobile phase like 4:1 Hexanes:Ethyl Acetate on silica gel.

FAQ: How do I use Thin-Layer Chromatography (TLC) to effectively assess my crude mixture?

TLC is an indispensable diagnostic tool for visualizing the components of your reaction and for developing a purification strategy.[4][5]

Protocol 1: Diagnostic TLC Analysis

• Prepare the Eluent: Start with a moderately polar solvent system. A good starting point is a 4:1 mixture of Hexanes:Ethyl Acetate.

• Spot the Plate: On a silica gel TLC plate, carefully spot lanes for:

  • S (Starting Material): A solution of pure 3-bromobenzaldehyde.

  • C (Co-spot): A spot where both the starting material and the reaction mixture are applied.

  • R (Reaction Mixture): A diluted sample of your crude product after work-up.

• Develop and Visualize: Place the plate in a chamber with the prepared eluent. After the solvent front has advanced, remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm). Most aromatic compounds will be visible. Staining with potassium permanganate can also be used to visualize the alcohol product.

• Interpret the Results:

  • The highest spot (largest Rf) will be non-polar byproducts like biphenyl.

  • The spot corresponding to your starting material should be diminished in the 'R' lane.

  • A new, more polar spot (lower Rf) that is not present in the 'S' lane is your target product, 1-(3-Bromophenyl)butan-1-ol.

  • Any material remaining at the baseline is likely highly polar, such as the magnesium salts or 3-bromobenzoic acid.

Section 2: Troubleshooting the Aqueous Work-up

A clean and efficient work-up is critical for removing inorganic salts and water-soluble impurities before chromatography. The standard procedure involves quenching the reaction with a weak acid (e.g., saturated aqueous NH₄Cl) and extracting the product into an organic solvent like diethyl ether or ethyl acetate.[3][4]

FAQ: I've formed a persistent emulsion during my extraction. How can I resolve it?

Emulsions are common when magnesium salts are present. They are colloidal suspensions of your organic and aqueous layers that prevent clean separation.

• Causality: Fine particulate magnesium salts can stabilize droplets, preventing them from coalescing.

• Solution Strategy:

  • Add Brine: Introduce a saturated solution of NaCl (brine).[6] The increased ionic strength of the aqueous layer helps to dehydrate the organic phase and disrupt the emulsion.

  • Gentle Agitation: Gently swirl or rock the separatory funnel instead of shaking vigorously.

  • Filter: If solids are visible, pass the entire mixture through a pad of Celite® or glass wool to remove the particulate matter that may be stabilizing the emulsion.

  • Patience: Allow the mixture to stand undisturbed for an extended period (15-30 minutes).

Section 3: High-Performance Purification via Column Chromatography

For mixtures containing compounds of varying polarity, flash column chromatography is the most powerful and widely used purification technique.[7][8] The principle relies on the differential adsorption of components to a solid stationary phase (silica gel) while being carried by a liquid mobile phase (eluent).[9]

Purification Strategy Workflow

The following workflow provides a logical path from a crude mixture to a purified product.

Caption: Decision workflow for the purification of 1-(3-Bromophenyl)butan-1-ol.

FAQ: How do I select the optimal eluent for my column?

The ideal eluent system is one that provides good separation between your target compound and its closest impurities on a TLC plate.

• The Goal: Aim for an Rf value of ~0.2-0.3 for your target compound, 1-(3-Bromophenyl)butan-1-ol. This Rf value generally ensures that the compound will elute from the column in a reasonable volume of solvent without taking too long or eluting too quickly with impurities.

• Methodology:

  • Start with a low-polarity system (e.g., 9:1 Hexanes:Ethyl Acetate) and run a TLC.

  • If the product Rf is too low, incrementally increase the polarity by moving to 4:1, then 3:1 Hexanes:Ethyl Acetate, running a new TLC plate for each system.

  • Select the system that gives the best separation between the product spot and the spot from the unreacted 3-bromobenzaldehyde.

Detailed Protocol 2: Flash Column Chromatography

• Column Preparation:

  • Select a column with an appropriate diameter for your sample size (a 10-20g sample typically requires a column ~40-50mm in diameter).

  • Securely clamp the column in a vertical position. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in your chosen starting eluent. Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the packed silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a non-polar solvent (like dichloromethane or toluene).

  • Alternatively, for less soluble samples, perform a "dry load": adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding the silica, and evaporating the solvent under reduced pressure. Carefully add the resulting free-flowing powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Apply gentle air pressure to the top of the column to force the eluent through at a steady rate (a "flash").

  • Begin collecting fractions in test tubes or vials immediately.

  • Monitor the elution process by spotting fractions onto TLC plates to determine which contain your pure product.

• Isolation:

  • Combine the fractions that contain only the pure desired product.

  • Remove the solvent using a rotary evaporator to yield the purified 1-(3-Bromophenyl)butan-1-ol.

Visualizing Elution Order

The separation on the column directly correlates with the polarity of the compounds. Non-polar compounds travel faster through the polar silica gel, while polar compounds are retained longer.

Caption: Expected elution order from a silica gel column.

Section 4: Post-Purification Analysis

After purification, it is essential to confirm the identity and assess the purity of the isolated product.

FAQ: How can I definitively confirm the structure and purity of my product?

Nuclear Magnetic Resonance (NMR) spectroscopy is the primary method for structural elucidation of organic molecules.[10][11] Gas Chromatography-Mass Spectrometry (GC-MS) is also excellent for confirming molecular weight and assessing purity.[12]

Table 2: Key ¹H NMR Signals for Product and Common Impurities (in CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment
1-(3-Bromophenyl)butan-1-ol	~7.1-7.5	Multiplet	Aromatic protons
~4.65	Triplet	CH-OH (Benzylic proton)
~1.9 (variable)	Broad Singlet	OH proton[13][14]
~1.6-1.8	Multiplet	-CH₂-CH₂-CH₃
~1.2-1.4	Multiplet	-CH₂-CH₂-CH₃
~0.9	Triplet	-CH₃
3-Bromobenzaldehyde	~9.98	Singlet	Aldehyde proton (-CHO)
~7.5-8.1	Multiplet	Aromatic protons

The absence of the aldehyde proton signal at ~10 ppm is a strong indicator of successful purification. The integration of the proton signals should match the number of protons in the proposed structure. Further confirmation with ¹³C NMR and GC-MS is recommended for rigorous characterization.

References

• CN102295530B - Synthetic method of 3-buten-1-ol - Google Patents.

• Quora. (2019). How to synthesise 1,3-butadiene from butane. Available at: [Link]

• Grignard Reaction: Synthesis of Triphenylmethanol. Available at: [Link]

• ADICHEMISTRY. Grignard Reagent: Reactions, Preparation, Mechanism. Available at: [Link]

• Grignard Reaction. Available at: [Link]

• YouTube. (2019). Grignard Reaction: Synthesis of 1-Phenyl-1-Butanol. Available at: [Link]

• US3523978A - Process for the purification of benzyl alcohol - Google Patents.
• US4945186A - Method of producing 3-bromobenzaldehyde - Google Patents.
• US4036887A - Preparation of 3-bromobenzaldehyde - Google Patents.

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Available at: [Link]

• Journal of Chemical Education. (2021). Discovery-Based Bromination of Alcohols: An Organic Chemistry Experiment Supporting Spectroscopic Analysis and Mechanistic Reasoning. Available at: [Link]

• CN102146020B - Method for synthesizing 1,3-diphenyl-1-propanol compound - Google Patents.

• MDPI. (2021). Synthesis, Molecular Structure, Thermal and Spectroscopic Analysis of a Novel Bromochalcone Derivative with Larvicidal Activity. Available at: [Link]

• PubChem. 3-Bromobenzaldehyde. Available at: [Link]

• Organic Chemistry Portal. Benzyl alcohol synthesis by benzylic substitution. Available at: [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. Available at: [Link]

• Columbia University. Column chromatography. Available at: [Link]

• Wikipedia. 3-Bromobenzaldehyde. Available at: [Link]

• Doc Brown's Chemistry. H-1 proton NMR spectrum of 1-butanol. Available at: [Link]

• PubMed Central (PMC). (2025). Functionalization of Electron-Rich Secondary Benzyl Alcohols in HFIP: From Thioethers to Trisubstituted Methanes. Available at: [Link]

• Chemistry Stack Exchange. (2017). How to synthesize 1,3-pentadiene from butanal? Available at: [Link]

• Reddit. (2014). Separation of a mixture via column chromatography. Available at: [Link]

• PrepChem.com. Synthesis of 3-bromobenzaldehyde. Available at: [Link]

• Column Chromatography Principle. Available at: [Link]

• ResearchGate. (2025). GC-MS analysis of eight aminoindanes using three derivatization reagents. Available at: [Link]

• YouTube. (2019). Organic 2 Lab ACHM 223 Experiment - Grignard Reaction Triphenylmethanol. Available at: [Link]

• University of Dundee. (2023). A Ground Truth Data Set of Gas Chromatography Mass Spectrometry (GCMS) Analysed Synthesised Methylenedioxymethylamphetamine. Available at: [Link]

• Chemistry Stack Exchange. (2020). 1H NMR splitting of 3-methyl-1-butanol. Available at: [Link]

• Quora. (2023). What is TLC and how can it be used to determine if a reaction is complete (Grignard Reagents)? Available at: [Link])

• ResearchGate. Photochemical oxidation of benzylic primary and secondary alcohols utilizing air as the oxidant. Available at: [Link]

• YouTube. (2023). Performing Column Chromatography. Available at: [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link]

• YouTube. (2012). Preparation of triphenylmethanol via Grignard, Expt. 8. Available at: [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. cerritos.edu [cerritos.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
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• 10. par.nsf.gov [par.nsf.gov]
• 11. NMR Spectrum of Butanol | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. jmchemsci.com [jmchemsci.com]
• 13. butan-1-ol low high resolution H-1 proton nmr spectrum of 1-butanol analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-(3-Bromophenyl)butan-1-ol

For researchers and professionals in drug development and organic synthesis, the unambiguous structural confirmation of novel or target molecules is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount technique for the elucidation of molecular structures. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 1-(3-Bromophenyl)butan-1-ol, a substituted aromatic alcohol with potential applications as an intermediate in pharmaceutical synthesis.[1] We will explore the expected spectral features, compare NMR with alternative analytical techniques, and provide standardized protocols for data acquisition.

The Structural Significance of 1-(3-Bromophenyl)butan-1-ol

The molecule 1-(3-Bromophenyl)butan-1-ol comprises a chiral center at the carbinol carbon, a butyl chain, and a meta-substituted bromophenyl ring. Each of these structural motifs imparts distinct and predictable signatures in the NMR spectra, allowing for a detailed structural assignment. Understanding these spectral features is crucial for reaction monitoring, purity assessment, and final product verification.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 1-(3-Bromophenyl)butan-1-ol is anticipated to exhibit distinct signals corresponding to the aromatic protons, the carbinol proton, the hydroxyl proton, and the aliphatic protons of the butyl chain. The chemical shifts are influenced by the electronegativity of adjacent atoms and the anisotropic effects of the aromatic ring.

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Caption: Molecular structure of 1-(3-Bromophenyl)butan-1-ol.

Table 1: Predicted ¹H NMR Data for 1-(3-Bromophenyl)butan-1-ol

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Ar-H	7.20 - 7.50	Multiplet	-
CH-OH	~4.70	Triplet	~6.5
OH	Variable (typically 1.5-3.0)	Singlet (broad)	-
CH₂	~1.70	Multiplet	-
CH₂	~1.35	Sextet	~7.4
CH₃	~0.90	Triplet	~7.3

Aromatic Protons (Ar-H): The four protons on the bromophenyl ring will appear in the aromatic region (7.20-7.50 ppm). Due to the meta-substitution, a complex multiplet is expected. The bromine atom and the alkyl-alcohol substituent will exert electron-withdrawing and -donating effects, respectively, leading to distinct chemical shifts for each aromatic proton.

Carbinol Proton (CH-OH): The proton attached to the carbon bearing the hydroxyl group is expected to be deshielded by the adjacent oxygen and the aromatic ring, appearing around 4.70 ppm. It will likely be a triplet due to coupling with the adjacent methylene (CH₂) group.

Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, temperature, and solvent. It often appears as a broad singlet and may not show coupling to adjacent protons due to rapid chemical exchange.[2]

Aliphatic Protons (CH₂, CH₂, CH₃): The protons of the butyl chain will appear in the upfield region of the spectrum. The methylene group adjacent to the carbinol carbon (~1.70 ppm) will be the most deshielded of the aliphatic protons. The terminal methyl group (~0.90 ppm) will be the most shielded and will appear as a triplet due to coupling with the adjacent methylene group. The remaining methylene group will appear as a more complex multiplet (a sextet) due to coupling with the five neighboring protons.[3]

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.[4][5] Each chemically non-equivalent carbon atom gives a single peak.[6][7]

Table 2: Predicted ¹³C NMR Data for 1-(3-Bromophenyl)butan-1-ol

Carbon	Predicted Chemical Shift (δ, ppm)
C-Br	~122
C-CHOH	~145
Ar-C	125-130
CH-OH	~75
CH₂	~40
CH₂	~19
CH₃	~14

Aromatic Carbons: The six aromatic carbons will produce signals in the range of 122-145 ppm. The carbon atom bonded to the bromine (C-Br) is expected at approximately 122 ppm due to the heavy atom effect. The ipso-carbon attached to the butanol side chain (C-CHOH) will be downfield around 145 ppm. The other four aromatic carbons will have distinct chemical shifts in the 125-130 ppm range.

Carbinol Carbon (CH-OH): The carbon atom bonded to the hydroxyl group is significantly deshielded by the electronegative oxygen and is expected to resonate around 75 ppm.

Aliphatic Carbons (CH₂, CH₂, CH₃): The carbons of the butyl chain will appear in the upfield region. The carbon adjacent to the carbinol carbon will be the most deshielded (~40 ppm), followed by the next methylene group (~19 ppm), and finally the terminal methyl carbon at approximately 14 ppm.[6][8][9]

Comparison with Alternative Analytical Techniques

While NMR is a powerful tool for structural elucidation, a comprehensive analysis often involves complementary techniques.

Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, provides molecular formula with high-resolution MS.	Does not provide detailed structural connectivity.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., O-H, C-O, C-Br, aromatic C-H).	Fast, non-destructive, good for identifying key functional groups.	Provides limited information on the overall molecular structure.
X-ray Crystallography	Precise three-dimensional atomic arrangement in a single crystal.	Unambiguous structural determination.	Requires a suitable single crystal, which can be difficult to obtain.

dot graph "Analytical_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

}

Caption: A typical workflow for the synthesis and structural confirmation of an organic compound.

Experimental Protocols

NMR Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the analyte is soluble (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds.[6]

• Sample Concentration: Dissolve approximately 5-10 mg of 1-(3-Bromophenyl)butan-1-ol in 0.6-0.7 mL of the deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), which is assigned a chemical shift of 0.00 ppm for both ¹H and ¹³C NMR.[6]

• Homogenization: Gently vortex or invert the NMR tube to ensure the sample is completely dissolved and the solution is homogeneous.

Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra. Instrument-specific parameters may need to be optimized.

• ¹H NMR:

  • Spectrometer Frequency: 400 MHz or higher for better resolution.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Pulse Width: Typically 30-45 degrees.

• ¹³C NMR:

  • Spectrometer Frequency: 100 MHz or higher.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Technique: Proton-decoupled (e.g., using a broadband decoupler) to simplify the spectrum to singlets for each carbon.[5]

  • Relaxation Delay: 2-5 seconds.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra is indispensable for the structural verification of 1-(3-Bromophenyl)butan-1-ol. By understanding the predicted chemical shifts and coupling patterns, researchers can confidently assign the structure of this and related molecules. When combined with complementary analytical techniques such as mass spectrometry and IR spectroscopy, a complete and robust characterization can be achieved, ensuring the quality and integrity of materials used in research and development.

References

• A Complete ¹H and ¹³C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (n.d.). MDPI. Retrieved February 6, 2026, from [Link]

• butan-1-ol low high resolution H-1 proton nmr spectrum of 1-butanol analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-H nmr doc brown's advanced organic chemistry revision notes. (n.d.). Doc Brown's Chemistry. Retrieved February 6, 2026, from [Link]

• ¹³C NMR Spectroscopy ¹H and ¹³C NMR compared: Both give information about the number of chemically nonequivalent nuclei (nonequi - chemconnections. (n.d.). ChemConnections. Retrieved February 6, 2026, from [Link]

• C-13 nmr spectrum of butan-1-ol analysis of chemical shifts ppm interpretation of C-13 ... - Doc Brown's Chemistry. (n.d.). Doc Brown's Chemistry. Retrieved February 6, 2026, from [Link]

• SUPPORTING INFORMATION - The Royal Society of Chemistry. (n.d.). The Royal Society of Chemistry. Retrieved February 6, 2026, from [Link]

• Solved 3-methyl-1-butanol Results (22pts total) Complete the | Chegg.com. (2020, October 22). Chegg. Retrieved February 6, 2026, from [Link]

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• The Essential Role of 1-(3-Bromophenyl)ethanone in Modern Organic Synthesis. (n.d.). Retrieved February 6, 2026, from [Link]

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• Crystal structure of 1-(4-bromophenyl)but-3-yn-1-one - PMC - NIH. (n.d.). National Institutes of Health. Retrieved February 6, 2026, from [Link]

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Mass spectrometry fragmentation patterns of 1-(3-Bromophenyl)butan-1-ol

This guide provides a technical analysis of the mass spectrometry fragmentation of 1-(3-Bromophenyl)butan-1-ol , designed for researchers requiring precise structural elucidation and differentiation from isomeric impurities.

Content Type: Technical Comparison & Application Guide Subject: 1-(3-Bromophenyl)butan-1-ol (CAS: Generic structure ref) Formula: C₁₀H₁₃BrO | MW: 229.11 g/mol (Average)

Executive Summary

In drug development and synthetic organic chemistry, distinguishing between halogenated regioisomers is critical. 1-(3-Bromophenyl)butan-1-ol is a secondary benzylic alcohol often used as a chiral building block. Its mass spectrum is dominated by

-cleavage , producing a characteristic isotopic doublet at m/z 185/187 .

This guide details the fragmentation mechanics, providing a self-validating protocol to distinguish the meta-isomer from its ortho- and para- analogs using Electron Ionization (EI) MS.

Experimental Protocol (Self-Validating System)

To ensure reproducible fragmentation patterns, the following GC-MS conditions are recommended. These parameters minimize thermal degradation (dehydration) prior to ionization.

Instrumental Parameters

Parameter	Setting	Rationale
Inlet Temp	250°C	High enough to volatilize, low enough to prevent thermal dehydration of the alcohol.
Ionization	EI, 70 eV	Standard energy for reproducible library matching.
Source Temp	230°C	Prevents condensation of high-boiling aromatics.
Column	Rxi-5Sil MS (or equiv.)	Low-bleed phase essential for detecting low-abundance molecular ions.
Scan Range	m/z 40–300	Captures the propyl radical (m/z 43) and molecular ion cluster.

Validation Check: Before running the sample, verify the tune using PFTBA. The 69/219 ratio should be standard. If the water peak (m/z 18) in the background is high, the dehydration peak in your sample (M-18) will be artificially inflated, compromising isomer differentiation.

Fragmentation Analysis & Mechanism

The fragmentation of 1-(3-Bromophenyl)butan-1-ol is governed by the stability of the benzylic cation and the specific isotopic signature of bromine (

Br : Br 1:1).

Primary Pathway: -Cleavage (The Diagnostic Peak)

The most abundant ion (Base Peak) arises from the homolytic cleavage of the C–C bond adjacent to the hydroxyl group. The propyl chain (C

H ) is lost as a neutral radical.

• Precursor: Molecular Ion [M]

  (m/z 228/230)

• Process: Loss of Propyl Radical (–43 Da)

• Product: Hydroxy-bromobenzyl cation

• Observed m/z: 185 and 187 (1:1 ratio)[1]

Mechanistic Insight: The charge is stabilized by resonance between the oxygen lone pair and the aromatic ring. This ion is significantly more stable than the alternative loss of the phenyl group.

Secondary Pathway: Dehydration

Benzylic alcohols are prone to eliminating water, especially under thermal stress.

• Process: 1,2-elimination or 1,4-elimination of H

  O.

• Observed m/z: 210 and 212 .

• Significance: The intensity of this peak varies significantly between ortho and meta isomers (see Comparison section).

Tertiary Pathway: Bromine Loss

Direct cleavage of the C–Br bond is observed but is less favorable than

-cleavage.

• Observed m/z: 149 (from m/z 228) and 149 (from m/z 230).

• Result: The [M – Br]

  ion corresponds to the phenylbutan-1-ol cation structure.

Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways. Note the dominance of the

-cleavage route.[2]

Caption: Mechanistic flow of 1-(3-Bromophenyl)butan-1-ol fragmentation. Green node indicates the diagnostic base peak.

Comparative Analysis: Isomer Differentiation

This section objectively compares the meta isomer against its most common alternatives.

Table 1: Quantitative Comparison of Key Fragments

Feature	1-(3-Bromophenyl)butan-1-ol (Meta)	1-(2-Bromophenyl)butan-1-ol (Ortho)	1-Phenylbutan-1-ol (Non-Halo)
Base Peak (100%)	m/z 185/187 ( -cleavage)	m/z 185/187 ( -cleavage)	m/z 107 ( -cleavage)
Molecular Ion	m/z 228/230 (Weak)	m/z 228/230 (Very Weak/Absent)

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• 2. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist's Guide to the Chiral HPLC Separation of 1-(3-Bromophenyl)butan-1-ol Enantiomers

The Imperative of Chiral Separation in Pharmaceutical Analysis

Enantiomers, non-superimposable mirror images of a chiral molecule, often exhibit different pharmacological and toxicological profiles.[1] Regulatory bodies worldwide now mandate the characterization of individual enantiomers in a drug substance, making efficient and reliable chiral separation methods indispensable.[1] HPLC with chiral stationary phases (CSPs) has become the most powerful and widely used technique for resolving enantiomers due to its versatility and sensitivity.[2]

Understanding the Analyte: 1-(3-Bromophenyl)butan-1-ol

1-(3-Bromophenyl)butan-1-ol is a chiral secondary alcohol. Its key structural features for chiral recognition include:

• A stereogenic center at the carbon bearing the hydroxyl group.

• An aromatic phenyl ring with a bromine substituent, capable of π-π and dipole-dipole interactions.

• A hydroxyl group , which can act as a hydrogen bond donor and acceptor.

• Alkyl substituents of varying sizes (a propyl and a hydrogen) attached to the stereogenic center, which contribute to steric interactions.

The presence of these functional groups makes polysaccharide-based CSPs an excellent choice for the enantioselective separation of this compound.

Comparing Key Chiral Stationary Phases for Aryl Carbinol Separation

For the separation of aryl carbinols like 1-(3-Bromophenyl)butan-1-ol, polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are the industry standard.[3] Among these, cellulose tris(3,5-dimethylphenylcarbamate) has proven to be a highly versatile and effective chiral selector.[4] Two leading columns based on this chemistry are the Phenomenex Lux® Cellulose-1 and the Daicel CHIRALCEL® OD-H® .

Feature	Phenomenex Lux® Cellulose-1	Daicel CHIRALCEL® OD-H®
Chiral Selector	Cellulose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Particle Size	Available in 3 µm and 5 µm	Available in 3 µm, 5 µm, and 10 µm
Mode Compatibility	Normal Phase, Polar Organic, Reversed Phase, SFC	Normal Phase, Polar Organic, Reversed Phase, SFC
Key Characteristics	Marketed as a cost-effective alternative with equivalent or better performance.[5]	The long-standing industry standard with a vast library of applications.[6]

The Mechanism of Chiral Recognition on Polysaccharide-Based CSPs

The enantioselective power of cellulose tris(3,5-dimethylphenylcarbamate) arises from its unique three-dimensional structure. The helical arrangement of the cellulose backbone creates chiral grooves and cavities.[5] The 3,5-dimethylphenylcarbamate groups lining these grooves provide multiple sites for interaction with the analyte.

Chiral recognition is achieved through a combination of transient, diastereomeric complexes formed between the enantiomers and the CSP.[7] The stability of these complexes differs for each enantiomer, leading to different retention times. The key interactions involved are:

• Hydrogen Bonding: The hydroxyl group of 1-(3-Bromophenyl)butan-1-ol can form hydrogen bonds with the carbamate groups on the CSP.

• π-π Interactions: The bromophenyl ring of the analyte can engage in π-π stacking with the electron-rich phenyl rings of the chiral selector.

• Dipole-Dipole Interactions: The polar carbamate groups and the C-Br bond contribute to dipole-dipole interactions.

• Steric Interactions: The different spatial arrangements of the substituents around the stereogenic center of the two enantiomers lead to different steric fits within the chiral grooves of the CSP. One enantiomer will fit more snugly and form more stable interactions, resulting in longer retention.

Figure 1: Chiral recognition mechanism of 1-(3-Bromophenyl)butan-1-ol on a polysaccharide-based CSP.

Proposed Experimental Protocol and Comparison

Based on the separation of structurally similar bromophenyl- and phenyl-alkanol derivatives, the following protocol is proposed as a starting point for the chiral separation of 1-(3-Bromophenyl)butan-1-ol. A normal phase approach is often a good first choice for such compounds.

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Prepare a stock solution of racemic 1-(3-Bromophenyl)butan-1-ol in the mobile phase or a compatible solvent (e.g., isopropanol) at a concentration of approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system with a UV detector is suitable.

  • Columns to Compare:

    • Phenomenex Lux® Cellulose-1, 5 µm, 250 x 4.6 mm

    • Daicel CHIRALCEL® OD-H®, 5 µm, 250 x 4.6 mm

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA). A good starting point is 90:10 (v/v).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

• Method Optimization:

  • Mobile Phase Composition: If the initial separation is not optimal, adjust the percentage of IPA.

    • To decrease retention time: Increase the percentage of IPA (e.g., to 85:15 or 80:20 Hexane:IPA).

    • To increase resolution: Decrease the percentage of IPA (e.g., to 95:5 Hexane:IPA). This will increase retention times but may improve the separation factor (α).

  • Alcohol Modifier: For some aryl carbinols, ethanol can provide different selectivity compared to isopropanol. Consider trying a mobile phase of Hexane:Ethanol (e.g., 90:10).

  • Temperature: Lowering the column temperature (e.g., to 15 °C) can sometimes enhance chiral recognition and improve resolution, although it may also increase backpressure and retention times.[4]

Figure 2: Workflow for developing a chiral HPLC method for 1-(3-Bromophenyl)butan-1-ol.

Expected Performance and Comparison

While a direct head-to-head comparison for 1-(3-Bromophenyl)butan-1-ol is not available, comparative studies on other racemates using Lux Cellulose-1 and CHIRALCEL OD-H have shown that both columns provide excellent enantioselectivity.[5] In many cases, the elution order of the enantiomers is the same on both columns due to the identical chiral selector. However, slight differences in retention times and resolution may be observed due to proprietary differences in the silica support and the coating or packing processes.

Table 2: Hypothetical Performance Comparison Based on Analogs

Parameter	Expected Outcome on Lux Cellulose-1	Expected Outcome on CHIRALCEL OD-H	Rationale/Justification
Retention Times (tR)	Likely to be in the range of 5-15 minutes with 90:10 Hexane:IPA.	Similar to Lux Cellulose-1, possibly with minor variations.	Based on separations of similar aromatic alcohols on these phases.
Resolution (Rs)	Expected to be > 1.5 with optimized mobile phase.	Expected to be > 1.5 with optimized mobile phase.	Both columns have a high success rate for this class of compounds.
Selectivity (α)	Expected to be > 1.2.	Expected to be > 1.2.	The multiple interaction sites on the CSP should provide good differentiation.
Cost-Effectiveness	Generally positioned as a more economical option.	Typically priced as a premium, industry-standard column.	Based on manufacturer pricing strategies.

Conclusion and Recommendations

For the chiral separation of 1-(3-Bromophenyl)butan-1-ol, both the Phenomenex Lux Cellulose-1 and the Daicel CHIRALCEL OD-H are highly recommended for initial screening. The proposed starting method using a normal phase mobile phase of Hexane:Isopropanol provides a scientifically sound basis for method development.

As a Senior Application Scientist, my recommendation is to screen both columns in parallel if resources permit. This allows for a direct comparison of performance for this specific analyte and provides a back-up option if one column shows superior performance. Given its cost-effectiveness and demonstrated comparable performance for a wide range of compounds, the Lux Cellulose-1 represents a compelling first choice for new method development. The CHIRALCEL OD-H, as the established benchmark, offers a high degree of confidence based on its extensive history of successful applications.

Ultimately, the choice between these two excellent CSPs may come down to laboratory budget, existing column inventory, and specific performance characteristics observed during method development for 1-(3-Bromophenyl)butan-1-ol.

References

• BenchChem. (n.d.). Application Note: Chiral Separation of (S)-(-)-1-(4-Bromophenyl)ethyl Isocyanate Derivatives by HPLC.

• Phenomenex Inc. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Chromservis. (n.d.). CHIRAL COLUMNS. Retrieved from [Link]

• Cirilli, R., Ferretti, R., Gallinella, B., La Torre, F., & Zanitti, L. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Analytical and Bioanalytical Chemistry, 413(28), 7047–7068.
• Kontrec, D., Vinković, V., & Vinković, M. (2022). Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC on Immobilized Polysaccharides-Based Chiral Stationary Phases. Molecules, 27(13), 3995.

• Phenomenex Inc. (n.d.). Lux Chiral HPLC Columns for Chiral Separation. Retrieved from [Link]

• HPLC-MART. (n.d.). Lux Cellulose-1. Retrieved from [Link]

• Chiral Technologies. (n.d.). CHIRALCEL OD-H/OJ-H Manual. Retrieved from [Link]

• Phenomenex Inc. (n.d.). The Chiral Notebook. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

• Daicel Corporation. (n.d.). DAICEL Chiral Application Search. Retrieved from [Link]

• Daicel Corporation. (n.d.). Daicel-Chiral-Catalog.pdf. Retrieved from [Link]

• MDPI. (2022). HPLC and SFC Enantioseparation of ()-Trans–Lactam Ureas on Immobilized Polysaccharide-Based Chiral Stationary Phases—The Int. Retrieved from [Link]

• Chiral Technologies. (n.d.). Instruction Manual for CHIRALCEL OD-H, CHIRALCEL OJ-H Columns. Retrieved from [Link]

• Phenomenex Inc. (n.d.). Lux Cellulose-1 Chiral LC Columns. Retrieved from [Link]

• Phenomenex Inc. (n.d.). Luna Phenyl-Hexyl HPLC Columns. Retrieved from [Link]

• PubMed. (n.d.). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral separation of ( R, S)-2-phenyl-1-propanol through cellulose acetate butyrate membranes. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Immobilized Polysaccharide CSPs: An Advancement in Enantiomeric Separations. Retrieved from [Link]

• Scientist Live. (2013). Application guide helps to find the right chiral separation approach. Retrieved from [Link]

• MDPI. (2022). Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC on Immobilized Polysaccharides-Based Chiral Stationary Phases. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Structural Validation of 1-(3-Bromophenyl)butan-1-ol: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a non-negotiable cornerstone. An error in structural assignment can have cascading and catastrophic consequences, leading to wasted resources, misinterpreted biological data, and failed clinical trials. The subject of our analysis, 1-(3-Bromophenyl)butan-1-ol, serves as an excellent case study for illustrating a robust, multi-technique approach to structural validation. While Single-Crystal X-ray Diffraction (SCXRD) remains the unequivocal gold standard for determining absolute structure, its reliance on a crystalline sample necessitates a parallel workflow using complementary spectroscopic methods.

This guide provides an in-depth comparison of X-ray crystallography with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We will delve into the causality behind experimental choices, provide field-proven protocols, and present a holistic framework for achieving unimpeachable confidence in your molecular structure.

The Gold Standard: Unveiling the Molecular Truth with X-ray Crystallography

Single-Crystal X-ray Diffraction is the most powerful technique available for the elucidation of a molecule's atomic arrangement in three-dimensional space.[1] The method involves irradiating a highly ordered single crystal with an X-ray beam. The resulting diffraction pattern of scattered X-rays is then mathematically reconstructed to generate a precise map of electron density, from which the positions of individual atoms can be determined with exceptional resolution.[2] For a molecule like 1-(3-Bromophenyl)butan-1-ol, SCXRD is not just confirmatory; it is definitive, providing absolute stereochemistry, bond lengths, and bond angles.

The presence of the bromine atom is particularly advantageous. As a heavy atom, it scatters X-rays strongly, which simplifies the process of solving the crystal structure. Furthermore, it allows for the straightforward determination of the molecule's absolute configuration, a critical parameter for chiral drug candidates.

Caption: High-level workflow for Single-Crystal X-ray Diffraction (SCXRD).

Experimental Protocol 1: X-ray Structure Determination of 1-(3-Bromophenyl)butan-1-ol

The most significant challenge in SCXRD is often not the diffraction experiment itself, but obtaining a suitable, high-quality crystal.[1][3] The protocol below outlines a robust method for achieving this.

Part A: Crystallization by Slow Evaporation

Slow evaporation is a straightforward and effective method for crystallizing small organic molecules.[4] The principle is to slowly increase the concentration of the solute past its saturation point by allowing the solvent to evaporate over days or weeks, thereby promoting the formation of large, well-ordered crystals.

Step	Action	Rationale & Causality
1	Purification	Synthesized 1-(3-Bromophenyl)butan-1-ol must be purified to >99% purity, typically via flash column chromatography.
2	Solvent Screening	In separate small vials, dissolve ~5-10 mg of the purified compound in a minimal amount of various solvents (e.g., Hexane, Ethyl Acetate, Dichloromethane, Methanol) to find a solvent in which it is moderately soluble.
3	Setup	Prepare a saturated or near-saturated solution in a clean 2 mL glass vial. Cover the vial with parafilm and pierce it with a single needle hole.
4	Incubation	Place the vial in a vibration-free environment (e.g., a dedicated quiet cupboard or drawer) at a constant temperature.
5	Harvesting	Once crystals of suitable size (>0.1 mm in all dimensions) have formed, carefully select a well-formed, transparent crystal using a micromanipulator or a nylon loop.[3]

Part B: Data Collection, Solution, and Refinement

The mounted crystal is placed on a goniometer in the diffractometer and cooled in a stream of liquid nitrogen.[5] A monochromatic X-ray beam is directed at the crystal, which is rotated to collect a full sphere of diffraction data. This data is processed to determine the unit cell dimensions and the intensities of thousands of individual reflections. The structure is then solved using computational methods (e.g., direct methods or Patterson functions) and refined to achieve the best possible fit between the observed diffraction data and the calculated model, resulting in an unambiguous 3D structure.

Complementary Validation: A Spectroscopic Safety Net

While SCXRD is definitive, obtaining suitable crystals can be a significant bottleneck.[6] Therefore, a robust structural validation package always includes spectroscopic data. NMR and MS provide orthogonal information that, when combined, builds an unshakable case for the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Connectivity

NMR spectroscopy provides detailed information about the chemical environment, connectivity, and relative number of protons (¹H NMR) and carbons (¹³C NMR) in a molecule.[7][8][9] It is the most powerful technique for determining the structure of a molecule in solution.

Experimental Protocol 2: ¹H and ¹³C NMR of 1-(3-Bromophenyl)butan-1-ol

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of an internal standard like tetramethylsilane (TMS) if the spectrometer is not equipped to reference the solvent signal.[10]

• Data Acquisition: Acquire the ¹H NMR spectrum, followed by the proton-decoupled ¹³C NMR spectrum on a 400 MHz or higher field spectrometer. Standard pulse programs are typically sufficient.

Expected NMR Data for 1-(3-Bromophenyl)butan-1-ol

The following tables summarize the expected data, which serves as a benchmark for experimental results.

Table 1: Predicted ¹H NMR Data (in CDCl₃)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-a (CH₃)	~0.9	Triplet (t)	3H
H-b (CH₂)	~1.3-1.5	Multiplet (m)	2H
H-c (CH₂)	~1.6-1.8	Multiplet (m)	2H
H-d (CH-OH)	~4.6	Triplet (t)	1H
H-e (OH)	~2.0 (variable)	Broad Singlet (br s)	1H
H-f (Ar-H)	~7.2-7.5	Multiplet (m)	4H

Table 2: Predicted ¹³C NMR Data (in CDCl₃)

Assignment	Chemical Shift (δ, ppm)
C-1 (CH₃)	~14
C-2 (CH₂)	~19
C-3 (CH₂)	~39
C-4 (CH-OH)	~75
C-5 (Ar-C-Br)	~122
C-6, C-7, C-8, C-9 (Ar-C)	~125-145 (4 signals)

Self-Validation: The number of signals in the ¹³C NMR spectrum directly corresponds to the number of unique carbon environments, while the integration and splitting patterns in the ¹H NMR spectrum confirm the connectivity of the proton-bearing fragments.[11]

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern.[12][13] It is an essential check to confirm the elemental composition.

Experimental Protocol 3: Mass Spectrometry of 1-(3-Bromophenyl)butan-1-ol

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the purified compound in a suitable solvent like methanol or acetonitrile.

• Data Acquisition: Infuse the sample into a mass spectrometer using an appropriate ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI). Acquire the mass spectrum over a relevant m/z range.

Expected MS Data for 1-(3-Bromophenyl)butan-1-ol

A key feature to look for is the isotopic signature of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. This results in two molecular ion peaks (M+ and M+2) of nearly equal intensity.

Table 3: Predicted Mass Spectrometry Data

m/z Value	Assignment	Rationale
228 & 230	[M]+• (Molecular Ion)	Corresponds to the molecular weight of C₁₀H₁₃BrO. The two peaks of ~1:1 intensity are the hallmark of a single bromine atom.
185 & 187	[M - C₃H₇]+	Loss of the propyl group, a common fragmentation for benzylic alcohols.
155 & 157	[C₆H₄Br]+	Bromophenyl cation fragment.

Trustworthiness: The observation of the correct molecular weight with the characteristic bromine isotopic pattern provides extremely high confidence in the elemental formula of the compound.[14]

Synthesizing the Evidence: A Holistic Comparison

No single technique, not even the "gold standard," should be used in isolation. True scientific rigor comes from the convergence of evidence from multiple, independent methods.

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Optimizing the Reduction of 3-Bromobutyrophenone: A Comparative Technical Guide

Executive Summary

In pharmaceutical synthesis, 3-bromobutyrophenone (typically 1-(3-bromophenyl)butan-1-one) serves as a critical scaffold for chiral APIs. The reduction of its carbonyl group to the corresponding secondary alcohol presents two primary challenges: chemoselectivity (avoiding debromination of the aryl halide) and stereoselectivity (generating high enantiomeric excess, ee).

This guide compares four distinct reduction methodologies. For routine synthesis of racemic alcohols, Sodium Borohydride (NaBH₄) remains the superior choice due to cost and safety. For asymmetric synthesis required in drug development, Noyori Transfer Hydrogenation is the validated industry standard. Lithium Aluminum Hydride (LiAlH₄) is largely contraindicated due to the high risk of hydrodehalogenation.

Quick Selection Matrix

Reducing System	Stereoselectivity	Chemoselectivity (Br retention)	Scalability	Primary Use Case
NaBH₄ / MeOH	Racemic	Excellent	High	Standard intermediate synthesis.
Luche (NaBH₄/CeCl₃)	Racemic	Excellent	High	Accelerated reaction; enone protection.
Noyori (Ru-TsDPEN)	High (>95% ee)	Excellent	Medium-High	Chiral drug precursors.
LiAlH₄	Racemic	Poor (Risk of de-Br)	Low	Not Recommended for this substrate.

Mechanistic Analysis & Comparative Study

The Substrate Challenge

The presence of the bromine atom on the aromatic ring (position 3) creates a "chemoselectivity trap." Strong hydride donors or radical conditions can lead to the cleavage of the C-Br bond, yielding the des-bromo byproduct (butyrophenone), which is often inseparable by standard chromatography.

Method A: Sodium Borohydride (The Workhorse)

• Mechanism: Nucleophilic attack of the borohydride anion (

  ) on the carbonyl carbon.

• Performance: NaBH₄ is mild enough to reduce the ketone without disturbing the aryl bromide.

• Limitation: It produces a racemic mixture (50:50

  ).

• Optimization: The addition of Cerium(III) Chloride (Luche conditions) acts as a Lewis acid, activating the carbonyl oxygen.[1] While critical for enones to ensure 1,2-reduction, for 3-bromobutyrophenone, CeCl₃ simply accelerates the rate and allows the reaction to proceed at lower temperatures (-15°C), further safeguarding the halogen.

Method B: Asymmetric Transfer Hydrogenation (The Precision Tool)

• Mechanism: Utilizes a Ruthenium-arene complex with a chiral diamine ligand (e.g., TsDPEN). The reaction proceeds via a "metal-ligand bifunctional" mechanism where the hydride is transferred from the metal and a proton from the ligand amine simultaneously.

• Performance: Delivers high yields (>90%) with excellent enantioselectivity (>95% ee).[2][3] The mild conditions (formic acid/TEA or IPA) are perfectly compatible with aryl halides.

Method C: Lithium Aluminum Hydride (The Hazard)

• Analysis: LiAlH₄ is a powerful nucleophile. In refluxing ethers, it can facilitate hydrodehalogenation via a radical pathway or direct nucleophilic aromatic substitution mechanisms, effectively stripping the bromine.

• Verdict: It introduces unnecessary safety risks (pyrophoric) and impurity profiles without offering yield advantages over NaBH₄.

Visualizing the Pathways

The following diagram illustrates the divergent pathways. Note the critical "Red Zone" leading to the impurity.

Figure 1: Reaction pathways showing the chemoselectivity risks associated with strong reducing agents.

Experimental Protocols

Protocol 1: Standard Racemic Reduction (NaBH₄)

Best for: Initial reference standards and non-clinical intermediates.

• Preparation: Dissolve 3-bromobutyrophenone (10 mmol, 2.27 g) in Methanol (30 mL).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add Sodium Borohydride (12 mmol, 0.45 g) portion-wise over 15 minutes. Caution: Hydrogen gas evolution.

• Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature. Monitor by TLC (Hexane/EtOAc 4:1).

• Quench: Add 1N HCl dropwise until pH ~7.

• Workup: Evaporate MeOH. Extract residue with Ethyl Acetate (3 x 20 mL). Wash with brine, dry over Na₂SO₄, and concentrate.[4]

• Expected Yield: 90-95% (Colorless oil).

Protocol 2: Asymmetric Transfer Hydrogenation (Noyori Type)

Best for: Clinical candidates requiring specific stereochemistry (R or S).

• Catalyst Prep: In a glovebox or under Argon, charge a flask with [RuCl(p-cymene)((S,S)-TsDPEN)] (0.5 mol%).

• Solvent System: Prepare a mixture of Formic Acid/Triethylamine (5:2 molar ratio) as the hydrogen source.

• Reaction: Dissolve 3-bromobutyrophenone (10 mmol) in the HCOOH/TEA mixture (15 mL) or use DMF as a co-solvent if solubility is poor.

• Execution: Stir at 25-30°C for 24 hours.

• Workup: Dilute with water (50 mL) and extract with DCM. Wash organic layer with sat. NaHCO₃ (to remove acid) and brine.

• Purification: Flash chromatography may be required to remove catalyst residues.

• Expected Yield: 85-92% (>95% ee).

Comparative Data Summary

Feature	NaBH₄ (Protocol 1)	Noyori Ru-Cat (Protocol 2)	LiAlH₄
Yield	92%	88%	75-85%
Enantiomeric Excess	0% (Racemic)	>95% (Tunable)	0% (Racemic)
Atom Economy	High	High	Low (Al waste)
Safety Profile	Moderate (H₂ gas)	High (Mild reagents)	Poor (Pyrophoric)
Cost per mol	Low	High (Catalyst cost)	Medium

References

• Chemguide. Reduction of Aldehydes and Ketones. (Comparison of NaBH4 and LiAlH4 reactivity). Available at: [Link]

• Organic Chemistry Portal. Luche Reduction. (Mechanism and chemoselectivity of CeCl3 mediated reduction). Available at: [Link]

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.[2] (Foundational text on the mechanism used in Protocol 2).

Sources

• 1. youtube.com [youtube.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. researchgate.net [researchgate.net]

Benchmarking Synthetic Routes for 3-Bromo-alpha-propylbenzyl Alcohol

[1]

Executive Summary

3-Bromo-alpha-propylbenzyl alcohol (IUPAC: 1-(3-bromophenyl)butan-1-ol ; CAS: 114095-73-7) is a critical halogenated building block in the synthesis of SGLT2 inhibitors (e.g., Empagliflozin analogs) and other aryl-alkyl pharmaceutical intermediates.[1] Its value lies in the meta-bromo handle, which allows for subsequent Suzuki-Miyaura coupling or lithiation, and the chiral benzylic alcohol, which often dictates bioactivity.[1]

This guide benchmarks three distinct synthetic methodologies. For discovery-phase synthesis where speed is paramount, the Direct Grignard Addition remains the gold standard. For process-scale and GMP manufacturing , where enantiopurity and safety control are critical, the Nitrile-to-Ketone-to-Alcohol route via biocatalysis is the superior choice.[1]

Comparative Analysis Overview

Metric	Route A: Direct Grignard	Route B: Nitrile-Ketone Synthesis	Route C: Biocatalytic Asymmetric
Primary Application	Discovery / MedChem	Process Development	GMP / Chiral Synthesis
Step Count	1	2	2 (from Nitrile)
Atom Economy	High	Moderate	High (Catalytic)
Stereochemistry	Racemic	Racemic	>99% ee (R or S)
Regiocontrol	High (Start Material Dependent)	High (Meta-selective)	N/A (Substrate Dependent)
Scalability	Low (Exotherm/Safety)	High	Very High
Key Safety Risk	Grignard initiation/Exotherm	HCN evolution (minor risk if hydrolyzed properly)	None (Aqueous conditions)

Route 1: Direct Grignard Addition (The Discovery Standard)

This route involves the nucleophilic addition of n-propylmagnesium bromide to 3-bromobenzaldehyde.[1] It is the most direct path to the racemic alcohol and is preferred for gram-scale synthesis where stereochemistry is not yet a variable.

Mechanism & Rationale

The reaction proceeds via a six-membered cyclic transition state.[1] The magnesium coordinates with the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon, facilitating the attack of the propyl nucleophile.

• Why this route? 3-Bromobenzaldehyde is commercially stable and cheap.[1] The reaction is convergent.

• Critical Control Point: The reaction is highly exothermic. Strict anhydrous conditions are required to prevent protonation of the Grignard reagent to propane.

Experimental Protocol

Reagents: 3-Bromobenzaldehyde (1.0 eq), n-Propylmagnesium bromide (1.2 eq, 2.0 M in THF), anhydrous THF.[1]

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and N2 inlet.

• Solvation: Charge 3-bromobenzaldehyde (5.0 g, 27 mmol) and anhydrous THF (50 mL). Cool to 0°C in an ice bath.

• Addition: Transfer n-propylmagnesium bromide (16.2 mL, 32.4 mmol) to the addition funnel. Add dropwise over 30 minutes, maintaining internal temperature <5°C.

• Reaction: Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 8:1) or HPLC.[1][2][3]

• Quench: Cool to 0°C. Slowly add saturated aqueous NH4Cl (30 mL). Caution: Gas evolution.

• Workup: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

• Purification: Flash column chromatography (SiO2, 0-10% EtOAc in Hexanes) yields the product as a colorless oil.[1]

Route 2: Nitrile-to-Ketone Process (The Scalable Alternative)[1]

For larger scales, the direct Grignard addition to aldehydes can be problematic due to unstable aldehyde precursors or difficult impurity profiles. A robust alternative is the addition of Grignard to 3-bromobenzonitrile to form the ketone (1-(3-bromophenyl)butan-1-one ; CAS: 207994-95-4), followed by reduction.[1]

• Why not Friedel-Crafts? Friedel-Crafts acylation of bromobenzene with butyryl chloride directs para (major) and ortho, making it unsuitable for the meta-isomer.[1] The nitrile route guarantees meta regiochemistry.

Workflow Visualization

Figure 1: Two-step synthesis via Nitrile intermediate ensuring meta-regioselectivity.[1]

Experimental Protocol (Step 1: Ketone Synthesis)

• Reaction: Dissolve 3-bromobenzonitrile (10 g, 55 mmol) in dry THF (100 mL). Add n-propylmagnesium bromide (1.1 eq) and reflux for 4 hours.

• Hydrolysis: The intermediate imine magnesium salt is hydrolyzed by pouring the mixture into cold 2M HCl (100 mL) and stirring for 1 hour. This releases the ketone.[1]

• Isolation: Extract with MTBE, wash with NaHCO3, and distill or crystallize (if solid) to obtain pure ketone.[1]

Route 3: Asymmetric Biocatalytic Reduction (The Modern Approach)

When enantiopurity is required (>99% ee), chemical resolution of the racemic alcohol is inefficient (max 50% yield). Asymmetric transfer hydrogenation (ATH) or Biocatalysis (KRED) is the industry standard.[1]

Mechanism

Ketoreductases (KREDs) transfer a hydride from a cofactor (NADPH) to the si or re face of the ketone with exquisite selectivity.

Protocol (KRED Screening)

Substrate: 1-(3-bromophenyl)butan-1-one (from Route 2).[1] Catalyst: Codexis or equivalent KRED screening kit.[1]

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 2 mM MgSO4.[1]

• Reaction: In a vial, combine:

  • Substrate (50 mg) dissolved in DMSO (5% v/v final).

  • NADP+ (1.0 mM).[1]

  • Glucose (1.5 eq) and Glucose Dehydrogenase (GDH) for cofactor recycling.[1]

  • KRED Enzyme (5-10 mg).[1]

• Incubation: Shake at 30°C for 24 hours.

• Analysis: Extract with EtOAc and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

• Result: Expect >95% conversion and >99% ee.

References

• Preparation of 3-bromo-alpha-propylbenzyl alcohol via Grignard. Org. Synth.1926 , 6,[3] 78. (General procedure for alkyl-aryl carbinols).

• Synthesis of 3-Bromobenzaldehyde (Precursor). U.S. Patent 4,036,887.[1] Process for preparation of 3-bromobenzaldehyde.[1][2][3]

• Ketone Synthesis via Nitrile. J. Am. Chem. Soc.[1]1942 , 64, 8, 1772–1775. The Reaction of Grignard Reagents with Nitriles.

• Biocatalytic Reduction of Aryl Ketones. Green Chem., 2014 , 16, 4417-4455.[1] Biocatalysis for green synthesis of chiral alcohols.

Sources

• 1. 1-Propanone, 1-(3-bromophenyl)- | C9H9BrO | CID 88272 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN102146020B - Method for synthesizing 1,3-diphenyl-1-propanol compound - Google Patents [patents.google.com]
• 3. CN102146020B - Method for synthesizing 1,3-diphenyl-1-propanol compound - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 1-(3-Bromophenyl)butan-1-ol

This guide provides essential safety protocols and logistical plans for the handling and disposal of 1-(3-Bromophenyl)butan-1-ol. The information herein is synthesized from established safety data for structurally similar compounds and best practices for managing halogenated organic substances. This document is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory operations.

Hazard Assessment and Core Principles

• Flammability: Similar to butanol, it is likely a flammable liquid and vapor.[1][2][3][4][5]

• Toxicity: May be harmful if swallowed or inhaled.[2][3][4][5][6]

• Irritation: Expected to cause skin and serious eye irritation or damage.[1][2][3][4][5]

• Organ Toxicity: May cause respiratory irritation, drowsiness, or dizziness.[1][2][3][4][5]

• Environmental Hazard: As a halogenated organic compound, it requires specific disposal procedures to prevent environmental contamination.[7][8][9]

The foundational principle for handling this compound is to minimize exposure through engineering controls, administrative controls, and appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of 1-(3-Bromophenyl)butan-1-ol. The following table summarizes the recommended PPE based on the potential hazards.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash goggles or a full-face shield.[10]	Protects against splashes that can cause serious eye damage.[1][4][5]
Hand Protection	Nitrile or other chemically impervious gloves.[10]	Prevents skin contact which can lead to irritation.[1][4][5] For prolonged contact, consult glove manufacturer's compatibility data.
Body Protection	A flame-resistant laboratory coat.	Provides a barrier against skin contact and protects from fire hazards.
Respiratory Protection	Use only in a well-ventilated area, preferably a chemical fume hood.[1][11] If aerosolization is possible, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[12][13][14]	Minimizes inhalation of vapors that may cause respiratory irritation or systemic toxicity.[2][3][4][6]

Operational Handling and Storage

Handling Protocol:

• Preparation:

  • Ensure a chemical fume hood is operational and available.

  • Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[11]

  • Have a spill kit readily available.

• Dispensing and Use:

  • Conduct all manipulations of 1-(3-Bromophenyl)butan-1-ol within a chemical fume hood to control vapor exposure.[1]

  • Ground and bond containers when transferring to prevent static discharge, which could ignite flammable vapors.[11][15]

  • Use non-sparking tools.[1][11]

  • Keep the container tightly closed when not in use.[1][11][15][16][17][18]

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling.[1][5][11][15]

  • Decontaminate all work surfaces.

Storage Plan:

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][5][11][15][17][18]

• Keep containers tightly sealed to prevent vapor leakage.[15][16][17][18]

• Store separately from strong oxidizing agents, acids, and acid anhydrides.[11][15]

Spill Management Workflow

In the event of a spill, immediate and appropriate action is crucial. The following workflow outlines the necessary steps.

Caption: Workflow for managing a spill of 1-(3-Bromophenyl)butan-1-ol.

Disposal Plan

As a brominated organic compound, 1-(3-Bromophenyl)butan-1-ol is classified as a halogenated organic waste.[7]

Disposal Protocol:

• Segregation:

  • Do not mix halogenated organic waste with non-halogenated organic waste.[8][19] The cost of incinerating halogenated waste is significantly higher.[9]

  • Collect waste 1-(3-Bromophenyl)butan-1-ol and any materials contaminated with it (e.g., absorbent pads, gloves) in a designated, properly labeled hazardous waste container.[7][19][20]

• Labeling:

  • The waste container must be clearly labeled as "Hazardous Waste" and list "Halogenated Organic Waste" and "1-(3-Bromophenyl)butan-1-ol".[19]

• Storage of Waste:

  • Keep the waste container closed at all times, except when adding waste.[19]

  • Store the waste container in a designated satellite accumulation area.

• Disposal:

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][20] Halogenated organic wastes are typically disposed of via incineration at a permitted facility.[7][9]

References

• Carolina Biological Supply Company. (n.d.). Safety Data Sheet 1-Butanol. Retrieved from [Link]

• Quora. (2021, March 7). What is the shelf life of butanol, and how can we properly store it? Retrieved from [Link]

• News. (2023, May 4). What are the handling and storage conditions for 1,3 butanediol? Retrieved from [Link]

• Unknown Source. (n.d.).
• Fluka. (n.d.).
• Agilent Technologies, Inc. (2024, July 7).
• Thermo Fisher Scientific. (2009, September 26).
• Carl ROTH. (n.d.).

• Bucknell University. (2016, April 15). HAZARDOUS WASTE SEGREGATION. Retrieved from [Link]

• Carl ROTH. (n.d.).

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Elchemy. (2025, July 2). Top Industrial Applications of Benzyl Alcohol in Personal Care and Cosmetics.

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• Safety & Risk Services. (n.d.). Organic Solvent Waste Disposal.
• LANXESS. (2015, July). Product Safety Assessment: Benzyl alcohol.
• Carl ROTH. (n.d.).

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